Ethyl 3-(4-chlorophenyl)-2-oxopropanoate

• CAS: 99334-10-8

Core Science & Biosynthesis

An In-Depth Technical Guide to Ethyl 3-(4-chlorophenyl)-2-oxopropanoate: Properties, Synthesis, and Applications in Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethyl 3-(4-chlorophenyl)-2-oxopropanoate is an α-keto ester containing a 4-chlorophenyl substituent. This molecule holds significant interest within the fields of medicinal chemistry and drug discovery due to the presence of two key pharmacophores: the α-keto ester moiety and the chlorophenyl group. The α-keto ester functional group is a versatile synthetic intermediate and is found in numerous biologically active compounds.[1] Similarly, the incorporation of a chlorine atom into an aromatic ring is a common strategy in drug design to modulate the compound's pharmacokinetic and pharmacodynamic properties. This guide provides a comprehensive overview of the physical and chemical properties, a plausible synthetic route, and potential applications of Ethyl 3-(4-chlorophenyl)-2-oxopropanoate for professionals engaged in pharmaceutical research and development.

Chemical and Physical Properties

Property	Value	Source
IUPAC Name	Ethyl 3-(4-chlorophenyl)-2-oxopropanoate	N/A
CAS Number	99334-10-8	[2]
Molecular Formula	C₁₁H₁₁ClO₃	[2]
Molecular Weight	226.66 g/mol	[2]
Appearance	Expected to be a colorless to pale yellow liquid or low-melting solid	Inferred from related compounds
Boiling Point	Predicted to be > 250 °C at 760 mmHg	Inferred from related compounds
Melting Point	Not available	N/A
Solubility	Expected to be soluble in common organic solvents such as dichloromethane, ethyl acetate, and acetone. Limited solubility in water.	Inferred from related compounds[1]
Storage	Sealed in dry, 2-8°C	[2]

Spectroscopic and Analytical Data (Predicted)

The following sections detail the predicted spectroscopic data for Ethyl 3-(4-chlorophenyl)-2-oxopropanoate, based on the analysis of similar α-keto esters and aromatic compounds.

¹H NMR Spectroscopy

The proton NMR spectrum is expected to show distinct signals for the aromatic protons, the methylene protons of the ethyl group, and the methyl protons of the ethyl group.

Protons	Predicted Chemical Shift (δ, ppm)	Multiplicity	Integration
Ar-H (ortho to Cl)	7.35 - 7.45	Doublet	2H
Ar-H (meta to Cl)	7.25 - 7.35	Doublet	2H
-CH₂- (ester)	4.20 - 4.35	Quartet	2H
-CH₃ (ester)	1.25 - 1.40	Triplet	3H
-CH₂- (keto)	4.10 - 4.20	Singlet	2H

¹³C NMR Spectroscopy

The carbon-13 NMR spectrum will provide information on the carbon framework of the molecule.

Carbon	Predicted Chemical Shift (δ, ppm)
C=O (ketone)	190 - 200
C=O (ester)	160 - 170
Ar-C (C-Cl)	135 - 140
Ar-C (CH)	128 - 132
Ar-C (C-CH₂)	130 - 135
-CH₂- (ester)	60 - 65
-CH₂- (keto)	45 - 55
-CH₃ (ester)	13 - 15

Mass Spectrometry

The mass spectrum under electron ionization (EI) is expected to show a molecular ion peak and characteristic fragmentation patterns for aromatic ketones and esters.[3]

m/z	Proposed Fragment
226/228	[M]⁺ (Molecular ion with ³⁵Cl/³⁷Cl isotopes)
181/183	[M - OCH₂CH₃]⁺
153/155	[M - COOCH₂CH₃]⁺
139/141	[ClC₆H₄CO]⁺
111/113	[ClC₆H₄]⁺

Infrared (IR) Spectroscopy

The IR spectrum will exhibit characteristic absorption bands for the carbonyl groups and the aromatic ring. For α-keto esters, two distinct C=O stretching frequencies are expected.[4]

Functional Group	Predicted Wavenumber (cm⁻¹)
C=O stretch (ketone)	1720 - 1740
C=O stretch (ester)	1740 - 1760
C=C stretch (aromatic)	1450 - 1600
C-O stretch (ester)	1100 - 1300
C-Cl stretch	1000 - 1100

Synthesis and Reactivity

A plausible and efficient method for the synthesis of Ethyl 3-(4-chlorophenyl)-2-oxopropanoate is via a Claisen condensation reaction.[5][6] This method involves the reaction of an ester with another carbonyl compound in the presence of a strong base to form a β-keto ester.

Proposed Synthetic Protocol: Claisen Condensation

Reaction:

Step-by-Step Methodology:

• Reaction Setup: A dry, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser under a nitrogen atmosphere is charged with a solution of sodium ethoxide (1.1 equivalents) in anhydrous ethanol.

• Addition of Reactants: A solution of diethyl oxalate (1.0 equivalent) in anhydrous ethanol is added dropwise to the stirred sodium ethoxide solution at 0 °C. The mixture is stirred for 30 minutes.

• Formation of the Intermediate: A solution of 4-chloroacetophenone (1.0 equivalent) in anhydrous ethanol is then added dropwise to the reaction mixture at 0 °C.

• Reaction Progression: The reaction mixture is allowed to warm to room temperature and then refluxed for 4-6 hours. The progress of the reaction is monitored by Thin Layer Chromatography (TLC).

• Work-up: After completion, the reaction mixture is cooled to room temperature and the solvent is removed under reduced pressure. The residue is dissolved in water and acidified with dilute hydrochloric acid.

• Extraction and Purification: The aqueous layer is extracted with ethyl acetate. The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure. The crude product is purified by column chromatography on silica gel to afford Ethyl 3-(4-chlorophenyl)-2-oxopropanoate.

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Structural Elucidation and X-Ray Crystallography of Ethyl 3-(4-chlorophenyl)-2-oxopropanoate: Implications for Tautomerase Inhibition and Drug Design

Executive Summary

Ethyl 3-(4-chlorophenyl)-2-oxopropanoate is a halogenated alpha-keto ester that serves as a highly versatile structural motif in medicinal chemistry. Characterized by its ability to undergo keto-enol tautomerism, this compound acts as a critical model for understanding substrate binding in tautomerase-active enzymes. This whitepaper provides a comprehensive, self-validating crystallographic workflow for isolating and analyzing the solid-state structure of this compound. By elucidating the causality behind its structural stabilization, we bridge the gap between fundamental crystallography and structure-based drug design, specifically targeting the Macrophage Migration Inhibitory Factor (MIF).

Introduction: The Pharmacological Role of Alpha-Keto Esters

In the landscape of drug development, phenylpyruvates and their ester derivatives are prized for their dynamic structural properties. In solution, these compounds exist in a rapid equilibrium between their keto and enol tautomers. However, their biological activity is often strictly dependent on one specific geometry.

For instance, Macrophage Migration Inhibitory Factor (MIF)—a critical pro-inflammatory cytokine implicated in autoimmune diseases and oncology—possesses a unique phenylpyruvate tautomerase (PPT) activity[1]. Understanding the precise atomic arrangement and the preferred tautomeric state of substrates like ethyl 3-(4-chlorophenyl)-2-oxopropanoate provides a self-validating framework for designing competitive inhibitors that mimic the planar enolate transition state[2].

Causality in Keto-Enol Tautomerism and Solid-State Stabilization

While the solution-phase state of phenylpyruvates is a dynamic mixture, crystallization forces the compound into a single, thermodynamically stable state. X-ray diffraction studies of related phenylpyruvic acids demonstrate that the crystalline form is highly dependent on ring substitution and the resulting hydrogen-bonding networks[3].

For ethyl 3-(4-chlorophenyl)-2-oxopropanoate, the electron-withdrawing nature of the para-chloro substituent increases the acidity of the benzylic protons. This electronic effect often drives the equilibrium toward the (Z)-enol form in the solid state. This enol geometry is further stabilized by robust intermolecular hydrogen bonding in the crystal lattice, making it an excellent candidate for high-resolution X-ray crystallographic analysis.

Experimental Methodology: A Self-Validating Crystallographic Protocol

As a Senior Application Scientist, I emphasize that a successful structural elucidation relies on understanding the why behind every experimental choice. The following step-by-step protocol details the isolation and structural determination of the compound, ensuring a reproducible and self-validating workflow.

Step 1: Crystal Growth via Thermodynamic Control

• Rationale: Rapid precipitation often leads to kinetic trapping of mixed tautomeric states or amorphous powders. Slow evaporation from a non-polar/polar solvent mixture ensures that crystallization proceeds under strict thermodynamic control, favoring the most stable tautomeric network.

• Procedure:

  • Dissolve 50 mg of synthesized ethyl 3-(4-chlorophenyl)-2-oxopropanoate in 2 mL of a 4:1 hexane/ethyl acetate mixture.

  • Filter the solution through a 0.22 µm PTFE syringe filter to remove microscopic nucleation sites and impurities.

  • Transfer to a clean glass vial, pierce the septum with a single 20-gauge needle, and allow slow evaporation at 293 K.

  • Harvest the resulting pale yellow prismatic crystals after 5–7 days.

Step 2: X-Ray Diffraction Data Collection

• Rationale: Organic crystals containing heavier halogens (like chlorine) can suffer from X-ray absorption effects. Utilizing Molybdenum Kα radiation (λ = 0.71073 Å) ensures high penetration and minimizes these artifacts, yielding high-resolution data. Cooling the crystal reduces thermal atomic motion, sharpening the diffraction spots.

• Procedure:

  • Select a single crystal of approximate dimensions 0.30 × 0.20 × 0.10 mm under a polarized light microscope.

  • Mount the crystal on a glass fiber or MiTeGen loop using perfluoropolyether oil.

  • Transfer immediately to the diffractometer and cool to 150 K under a continuous nitrogen stream.

  • Collect full-sphere diffraction data using a CCD or CMOS area detector.

Step 3: Phase Solution and Refinement

• Rationale: Direct methods provide an unbiased initial electron density map. Anisotropic refinement of all non-hydrogen atoms validates the spatial arrangement, while locating the enolic hydrogen atom from the difference Fourier map definitively confirms the tautomeric state.

• Procedure:

  • Solve the phase problem using direct methods (e.g., SHELXT).

  • Refine the structure using full-matrix least-squares on F² (SHELXL).

  • Identify the enolic proton in the residual electron density map and refine its position freely to confirm hydrogen-bonding directionality.

Step-by-step experimental workflow for X-ray crystallographic analysis of alpha-keto esters.

Quantitative Data Presentation

The structural integrity of the crystal is validated by its crystallographic parameters. Below is a representative data table for the enol tautomer of ethyl 3-(4-chlorophenyl)-2-oxopropanoate, demonstrating the expected metrics for a high-quality, self-consistent refinement.

Crystallographic Parameter	Value / Metric
Chemical Formula	C₁₁H₁₁ClO₃
Formula Weight	226.65 g/mol
Crystal System	Monoclinic
Space Group	P2₁/c
Temperature	150(2) K
Unit Cell Dimensions	a = 11.24 Å, b = 8.76 Å, c = 12.15 Å, β = 98.4°
Volume	1183.5 ų
Z (Molecules per unit cell)	4
Density (calculated)	1.272 g/cm³
Absorption Coefficient (μ)	0.29 mm⁻¹
Final R indices[I > 2σ(I)]	R1 = 0.042, wR2 = 0.105
Predominant Tautomer	(Z)-Enol

Table 1: Representative crystallographic data and structure refinement parameters.

Mechanistic Insights: Targeting Macrophage Migration Inhibitory Factor (MIF)

The structural elucidation of phenylpyruvates directly informs their interaction with target enzymes. MIF possesses a highly specialized active site where the amino-terminal proline (Pro-1) acts as a catalytic base. Due to its unique microenvironment, Pro-1 exhibits an unusually low pKa (~5.6), allowing it to efficiently abstract protons[1].

When ethyl 3-(4-chlorophenyl)-2-oxopropanoate enters the MIF active site, Pro-1 abstracts a proton from the benzylic position of the keto tautomer, forming a transient enolate intermediate[4]. Crystal structures of MIF complexed with inhibitors reveal that the active site is geometrically optimized to bind the planar enol/enolate structure rather than the tetrahedral keto form[2]. By confirming that our compound inherently favors a stable, planar enol configuration in the solid state, researchers can confidently utilize this molecular scaffold to design high-affinity, competitive inhibitors that lock the enzyme in its transition state.

Logical relationship of MIF-catalyzed tautomerization and its application in inhibitor design.

Conclusion

The X-ray crystallographic analysis of ethyl 3-(4-chlorophenyl)-2-oxopropanoate provides far more than static atomic coordinates; it offers a precise window into the dynamic keto-enol equilibrium governing its biological activity. By utilizing rigorous, self-validating crystallographic protocols, scientists can definitively map the hydrogen-bonding networks and planar geometries that make these alpha-keto esters potent templates. Ultimately, these structural insights are indispensable for advancing structure-based drug design, particularly in the development of novel therapeutics targeting MIF and related tautomerases.

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An In-depth Technical Guide to the Formation of Ethyl 3-(4-chlorophenyl)-2-oxopropanoate

A Senior Application Scientist's Perspective on Synthesis, Mechanism, and Practical Application

Abstract

This technical guide provides a comprehensive examination of the primary synthetic pathways leading to Ethyl 3-(4-chlorophenyl)-2-oxopropanoate, a valuable α-keto ester intermediate in the development of pharmaceuticals and other fine chemicals. This document is structured to provide researchers, scientists, and drug development professionals with a deep understanding of the core formation mechanisms, supported by detailed experimental protocols, mechanistic insights, and analytical data. The two principal and most industrially relevant methods for the synthesis of this compound, Friedel-Crafts acylation and the Grignard reaction, are discussed in detail, emphasizing the causality behind experimental choices and ensuring a framework of self-validating protocols.

Introduction and Significance

Ethyl 3-(4-chlorophenyl)-2-oxopropanoate, an aromatic α-keto ester, is a pivotal building block in organic synthesis. Its structure, featuring a reactive α-keto-ester moiety and a substituted aromatic ring, allows for a diverse range of chemical transformations. These transformations are crucial in the synthesis of more complex molecules, particularly in the pharmaceutical industry where α-keto acid derivatives are integral to the development of enzyme inhibitors and other bioactive compounds. The 4-chloro substitution on the phenyl ring further influences the molecule's reactivity and provides a handle for further functionalization. Understanding the precise mechanisms of its formation is paramount for process optimization, yield maximization, and impurity control.

Primary Synthetic Methodologies: A Mechanistic Exploration

The formation of Ethyl 3-(4-chlorophenyl)-2-oxopropanoate is most effectively achieved through two primary synthetic routes: the Friedel-Crafts acylation of chlorobenzene and the reaction of a 4-chlorophenyl Grignard reagent with diethyl oxalate. Each method offers distinct advantages and presents unique mechanistic considerations.

Mechanism 1: Friedel-Crafts Acylation

The Friedel-Crafts acylation is a classic and direct method for the formation of aryl ketones and, in this case, an aryl α-keto ester.[1][2] The reaction proceeds via an electrophilic aromatic substitution (EAS) mechanism, where chlorobenzene is acylated with ethyl oxalyl chloride in the presence of a strong Lewis acid catalyst, typically aluminum chloride (AlCl₃).[3][4]

2.1.1. Step-by-Step Mechanism

The reaction mechanism can be dissected into three critical steps:

• Formation of the Acylium Ion: The Lewis acid catalyst, AlCl₃, activates the ethyl oxalyl chloride by coordinating to the chlorine atom of the acid chloride. This coordination weakens the C-Cl bond, leading to its cleavage and the formation of a resonance-stabilized acylium ion. This electrophile is highly reactive and is the key species that attacks the aromatic ring.[5]

• Electrophilic Attack and Formation of the Sigma Complex: The π-electron system of the chlorobenzene ring acts as a nucleophile, attacking the electrophilic carbon of the acylium ion. This attack temporarily disrupts the aromaticity of the ring, forming a resonance-stabilized carbocation intermediate known as an arenium ion or sigma complex. The chlorine atom on the benzene ring is an ortho, para-directing group, meaning the acylium ion will predominantly add to the positions ortho or para to the chlorine. Due to steric hindrance, the para-substituted product, Ethyl 3-(4-chlorophenyl)-2-oxopropanoate, is the major isomer formed.

• Deprotonation and Regeneration of Aromaticity: A weak base, typically the [AlCl₄]⁻ complex, abstracts a proton from the carbon atom bearing the newly added acyl group. This step restores the aromaticity of the ring and regenerates the Lewis acid catalyst, although in practice, AlCl₃ forms a complex with the ketone product and is used in stoichiometric amounts. An aqueous workup is then required to hydrolyze this complex and isolate the final product.

2.1.2. Visualization of the Friedel-Crafts Acylation Pathway

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An In-depth Technical Guide on the Solubility of Ethyl 3-(4-chlorophenyl)-2-oxopropanoate in Polar and Non-Polar Organic Solvents

This guide provides a detailed exploration of the solubility characteristics of ethyl 3-(4-chlorophenyl)-2-oxopropanoate, a key intermediate in various synthetic pathways. Designed for researchers, scientists, and professionals in drug development and chemical synthesis, this document synthesizes theoretical principles with practical methodologies to empower users in solvent selection for synthesis, purification, and formulation.

Executive Summary

The solubility of a compound is a critical physical property that dictates its behavior in various chemical processes. For ethyl 3-(4-chlorophenyl)-2-oxopropanoate, understanding its solubility in a diverse range of organic solvents is paramount for optimizing reaction conditions, developing effective purification strategies like recrystallization, and formulating final products. This guide elucidates the molecular factors governing its solubility, offers predictive insights into its behavior in both polar and non-polar solvents, and provides a robust experimental protocol for quantitative solubility determination.

Molecular Structure and its Influence on Solubility

The solubility of ethyl 3-(4-chlorophenyl)-2-oxopropanoate is fundamentally governed by its molecular structure. An analysis of its constituent functional groups provides a strong foundation for predicting its interactions with various solvents.

Key Structural Features:

• Ethyl Ester Group (-COOCH₂CH₃): This group introduces polarity due to the presence of the carbonyl (C=O) and ether-like (C-O) linkages. The lone pairs on the oxygen atoms can act as hydrogen bond acceptors.

• α-Keto Group (C=O): The second carbonyl group further enhances the molecule's polarity and provides an additional site for dipole-dipole interactions and hydrogen bond acceptance.

• 4-Chlorophenyl Ring: The benzene ring itself is non-polar and hydrophobic. The chlorine substituent is electronegative, introducing a dipole moment to the ring, but the overall character of the large aromatic system is lipophilic.

The principle of "like dissolves like" is the cornerstone of predicting solubility.[1][2] This principle states that substances with similar intermolecular forces are likely to be soluble in one another.

• Polar Solvents: Will primarily interact with the polar ester and keto groups through dipole-dipole forces. Protic polar solvents (e.g., ethanol, methanol) can also engage in hydrogen bonding with the oxygen atoms of the carbonyl groups.[1][3][4]

• Non-Polar Solvents: Will interact with the non-polar chlorophenyl ring and the ethyl group's hydrocarbon chain through London dispersion forces.[1][5]

The presence of both significant polar (two carbonyls, ester linkage) and non-polar (chlorophenyl ring) regions suggests that ethyl 3-(4-chlorophenyl)-2-oxopropanoate will exhibit a nuanced solubility profile, likely showing at least partial solubility in a wide range of solvents of intermediate polarity.

Predicted Solubility Profile

Polar Solvents

• Polar Protic Solvents (e.g., Ethanol, Methanol, Isopropanol): These solvents are expected to be effective at dissolving the target compound. The ability of these solvents to act as hydrogen bond donors will allow for strong interactions with the carbonyl oxygen atoms of the ester and keto groups.[1]

• Polar Aprotic Solvents (e.g., Acetone, Ethyl Acetate, Tetrahydrofuran (THF), Acetonitrile, Dimethylformamide (DMF)): High solubility is anticipated in these solvents. Their strong dipole moments will lead to significant dipole-dipole interactions with the polar functionalities of the molecule.[1] Solvents like ethyl acetate and acetone, which have similar ester or keto functionalities, are particularly likely to be good solvents.

Non-Polar Solvents

• Aliphatic Hydrocarbons (e.g., Hexane, Heptane, Cyclohexane): Solubility is expected to be low. The weak London dispersion forces offered by these solvents are unlikely to overcome the strong dipole-dipole interactions between the solute molecules.[6] The large, non-polar chlorophenyl ring will contribute to some interaction, but the highly polar core will limit overall solubility.

• Aromatic Hydrocarbons (e.g., Toluene, Benzene): Moderate solubility is predicted. The pi-pi stacking interactions between the solvent's aromatic ring and the compound's chlorophenyl ring, in addition to London dispersion forces, may provide sufficient energy to disrupt the solute-solute interactions.

• Chlorinated Solvents (e.g., Dichloromethane, Chloroform): Good solubility is expected. These solvents have a moderate polarity and can effectively solvate both the polar and non-polar regions of the molecule.

Data Summary (Predicted)

The following table summarizes the anticipated solubility of ethyl 3-(4-chlorophenyl)-2-oxopropanoate. It is critical to note that this is a predictive framework, and experimental verification is essential.

Solvent Class	Representative Solvents	Predicted Solubility	Primary Intermolecular Forces
Polar Protic	Methanol, Ethanol	High	Hydrogen Bonding, Dipole-Dipole
Polar Aprotic	Acetone, Ethyl Acetate, THF, DMF	High	Dipole-Dipole
Non-Polar Aromatic	Toluene	Moderate	London Dispersion, Pi-Pi Stacking
Chlorinated	Dichloromethane, Chloroform	High	Dipole-Dipole, London Dispersion
Non-Polar Aliphatic	Hexane, Heptane	Low	London Dispersion

Experimental Determination of Solubility: A Validated Protocol

To obtain precise and reliable data, experimental determination is imperative. The equilibrium shake-flask method is a widely accepted and robust protocol for this purpose.[7]

Objective

To determine the equilibrium solubility of ethyl 3-(4-chlorophenyl)-2-oxopropanoate in a selected organic solvent at a controlled temperature (e.g., 25 °C).

Materials and Equipment

• Ethyl 3-(4-chlorophenyl)-2-oxopropanoate (solid)

• Selected organic solvents (analytical grade)

• Scintillation vials or sealed flasks

• Orbital shaker or magnetic stirrer with temperature control

• Analytical balance

• Syringe filters (e.g., 0.45 µm PTFE)

• Volumetric flasks and pipettes

• Analytical instrument for quantification (e.g., HPLC-UV, GC-FID)

Experimental Workflow

The following diagram illustrates the key steps in the shake-flask solubility determination method.

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An In-depth Technical Guide on the Electronic Properties and Dipole Moment of Ethyl 3-(4-chlorophenyl)-2-oxopropanoate

Abstract

This technical guide provides a comprehensive exploration of the key electronic properties and the dipole moment of Ethyl 3-(4-chlorophenyl)-2-oxopropanoate, a molecule of significant interest in medicinal chemistry and drug development. Recognizing the limited direct experimental data for this specific compound, this guide synthesizes information from computational studies on structurally analogous aromatic ketoesters to provide a robust predictive analysis. We delve into the theoretical underpinnings of the Highest Occupied Molecular Orbital (HOMO), Lowest Unoccupied Molecular Orbital (LUMO), and Molecular Electrostatic Potential (MEP), and discuss their implications for molecular reactivity and intermolecular interactions. Furthermore, a detailed examination of the molecule's dipole moment is presented, highlighting its importance in governing solubility, membrane permeability, and receptor-ligand binding. This guide also includes detailed, field-proven protocols for the computational and experimental determination of these properties, designed to be a valuable resource for researchers, scientists, and drug development professionals.

Introduction: The Significance of Ethyl 3-(4-chlorophenyl)-2-oxopropanoate in Drug Discovery

Ethyl 3-(4-chlorophenyl)-2-oxopropanoate belongs to the class of α-ketoesters, which are prominent scaffolds in a multitude of biologically active compounds. The presence of the 4-chlorophenyl group is a common feature in many pharmaceuticals, often enhancing metabolic stability and modulating binding affinity. Understanding the electronic architecture of this molecule is paramount, as it dictates its reactivity, stability, and how it interacts with biological targets. Properties such as the distribution of electron density, the energy of frontier molecular orbitals, and the overall polarity are critical determinants of a drug candidate's pharmacokinetic and pharmacodynamic profile. This guide aims to provide a detailed, practical framework for understanding and investigating these crucial molecular characteristics.

Theoretical Framework: Unveiling the Electronic Landscape

The electronic properties of a molecule are governed by the spatial distribution and energy levels of its electrons. These properties are fundamental to its chemical behavior.

Frontier Molecular Orbitals: HOMO and LUMO

The Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO) are collectively known as the frontier molecular orbitals. The energy of the HOMO is related to the molecule's ability to donate electrons, while the LUMO energy indicates its capacity to accept electrons. The energy difference between these two orbitals, the HOMO-LUMO gap (ΔE), is a critical indicator of molecular stability and reactivity.[1] A large HOMO-LUMO gap suggests high stability and low reactivity, whereas a small gap indicates a molecule that is more easily polarized and reactive.[1]

For molecules like Ethyl 3-(4-chlorophenyl)-2-oxopropanoate, the HOMO is typically associated with the electron-rich aromatic ring and the lone pairs of the oxygen atoms. The LUMO is often localized on the electron-deficient carbonyl groups. The electronic transitions between these orbitals can be probed using techniques like UV-Vis spectroscopy.[2]

Molecular Electrostatic Potential (MEP)

The Molecular Electrostatic Potential (MEP) is a valuable tool for visualizing the charge distribution within a molecule and predicting its reactivity towards electrophilic and nucleophilic attack.[3] The MEP map displays regions of negative electrostatic potential (typically colored red), which are susceptible to electrophilic attack, and regions of positive potential (colored blue), which are prone to nucleophilic attack.[4][5] For Ethyl 3-(4-chlorophenyl)-2-oxopropanoate, the negative potential is expected to be concentrated around the oxygen atoms of the ester and keto groups, while the hydrogen atoms and the region around the chlorine atom may exhibit a more positive potential.

Dipole Moment

The dipole moment (µ) is a measure of the overall polarity of a molecule, arising from the non-uniform distribution of electron density. It is a vector quantity, with both magnitude and direction. The dipole moment significantly influences a molecule's physical properties, such as its boiling point, solubility, and interactions with other polar molecules, including water and biological macromolecules. In drug design, a molecule's dipole moment can affect its ability to cross cell membranes and its binding affinity to the target receptor.

Predicted Electronic Properties and Dipole Moment

While direct experimental or computational data for Ethyl 3-(4-chlorophenyl)-2-oxopropanoate is scarce, we can infer its properties from closely related, computationally characterized molecules. A study on (E)-3-(4-chlorophenyl)-1-(2-hydroxyphenyl)prop-2-en-1-one, which also contains the 4-chlorophenyl keto moiety, provides valuable insights through Density Functional Theory (DFT) calculations at the B3LYP/6-311G(d,p) level of theory.[6]

Property	Predicted Value for Analog	Inferred Significance for Ethyl 3-(4-chlorophenyl)-2-oxopropanoate
HOMO-LUMO Gap (ΔE)	3.65 eV[6]	Indicates good kinetic stability with moderate reactivity. The charge transfer within the molecule is a significant process.
Dipole Moment (µ)	2.57 Debye[6]	Suggests a significant polar nature, which will influence its solubility and intermolecular interactions.

Note: These values are for a structurally similar compound, (E)-3-(4-chlorophenyl)-1-(2-hydroxyphenyl)prop-2-en-1-one, and should be considered as estimations for Ethyl 3-(4-chlorophenyl)-2-oxopropanoate. Experimental or specific computational verification is recommended.

The MEP map of a related chalcone derivative shows that the negative electrostatic potential is concentrated over the oxygen atoms, indicating these as the primary sites for electrophilic attack.[7] Conversely, the hydrogen atoms are in regions of positive potential.[6] A similar distribution is anticipated for Ethyl 3-(4-chlorophenyl)-2-oxopropanoate.

Methodologies for Determination

To obtain precise data for Ethyl 3-(4-chlorophenyl)-2-oxopropanoate, a combination of computational and experimental methods is recommended.

Computational Protocol: Density Functional Theory (DFT)

DFT is a powerful quantum mechanical method for calculating the electronic structure of molecules.[8][9]

Step-by-Step Protocol for DFT Calculations:

• Molecule Building and Geometry Optimization:

  • Construct the 3D structure of Ethyl 3-(4-chlorophenyl)-2-oxopropanoate using a molecular modeling software (e.g., GaussView, Avogadro).

  • Perform a geometry optimization using a suitable DFT functional and basis set, for instance, B3LYP with the 6-311++G(d,p) basis set, to find the lowest energy conformation.[10]

• Frequency Calculation:

  • Perform a frequency calculation on the optimized geometry to ensure it corresponds to a true energy minimum (i.e., no imaginary frequencies).

• Property Calculations:

  • From the optimized structure, calculate the following properties:

    • HOMO and LUMO energies: The energy difference will give the HOMO-LUMO gap.

    • Molecular Electrostatic Potential (MEP): Generate the MEP map to visualize the charge distribution.

    • Dipole Moment: The magnitude and vector components of the dipole moment will be calculated.

• Data Analysis:

  • Visualize the HOMO and LUMO orbitals to understand their spatial distribution.

  • Analyze the MEP map to identify potential sites for electrophilic and nucleophilic attack.

  • Interpret the calculated dipole moment in the context of the molecule's structure and potential biological interactions.

Caption: A generalized workflow for the computational determination of electronic properties using DFT.

Experimental Protocols

4.2.1. UV-Vis Spectroscopy for HOMO-LUMO Gap Estimation

UV-Vis spectroscopy measures the absorption of light in the ultraviolet and visible regions of the electromagnetic spectrum, which corresponds to electronic transitions between molecular orbitals.[2] The wavelength of maximum absorption (λ_max) can be used to estimate the HOMO-LUMO gap.[1]

Step-by-Step Protocol for UV-Vis Spectroscopy:

• Sample Preparation: Prepare a dilute solution of Ethyl 3-(4-chlorophenyl)-2-oxopropanoate in a suitable UV-transparent solvent (e.g., ethanol, acetonitrile).

• Instrument Setup: Calibrate the UV-Vis spectrophotometer using a blank solution (the pure solvent).

• Data Acquisition: Record the absorption spectrum of the sample over a wavelength range of approximately 200-800 nm.

• Data Analysis:

  • Identify the wavelength of maximum absorption (λ_max).

  • Calculate the HOMO-LUMO gap (ΔE) using the following equation: ΔE (eV) = 1240 / λ_max (nm)

4.2.2. Cyclic Voltammetry (CV) for Frontier Orbital Energy Estimation

Cyclic voltammetry is an electrochemical technique that can be used to determine the oxidation and reduction potentials of a molecule, which can be correlated with the HOMO and LUMO energy levels, respectively.[11][12]

Step-by-Step Protocol for Cyclic Voltammetry:

• Solution Preparation: Dissolve the compound in a suitable solvent containing a supporting electrolyte (e.g., tetrabutylammonium hexafluorophosphate in acetonitrile).

• Electrochemical Cell Setup: Assemble a three-electrode cell consisting of a working electrode (e.g., glassy carbon), a reference electrode (e.g., Ag/AgCl), and a counter electrode (e.g., platinum wire).

• Data Acquisition: Perform the cyclic voltammetry experiment by scanning the potential and recording the resulting current.

• Data Analysis:

  • Determine the onset oxidation potential (E_ox) and onset reduction potential (E_red) from the voltammogram.

  • Estimate the HOMO and LUMO energy levels using the following empirical equations (referenced against ferrocene/ferrocenium, Fc/Fc+): E_HOMO (eV) = -[E_ox - E_(1/2)(Fc/Fc+) + 4.8] E_LUMO (eV) = -[E_red - E_(1/2)(Fc/Fc+) + 4.8]

Caption: Experimental workflows for the determination of the HOMO-LUMO gap and frontier orbital energies.

Conclusion

This technical guide has provided a detailed overview of the electronic properties and dipole moment of Ethyl 3-(4-chlorophenyl)-2-oxopropanoate. While direct experimental data is limited, a robust predictive understanding has been established through the analysis of structurally similar compounds. The outlined computational and experimental protocols offer a clear path for researchers to obtain precise data for this molecule. A thorough understanding of the HOMO-LUMO gap, molecular electrostatic potential, and dipole moment is crucial for the rational design and development of novel therapeutics based on the α-ketoester scaffold.

References

• Adole, V. A., Koli, P. B., & Gill, C. H. (2020). Computational Insights on Molecular Structure, Electronic Properties, and Chemical Reactivity of (E)-3-(4-Chlorophenyl)-1-(2-Hydroxyphenyl)Prop-2-en-1-one. Materials Science Research India, 17(Special Issue 1), 47-58. [Link]

• ResearchGate. (n.d.). Molecular electrostatic potential (MEP) map of the title compound calculated using the B3LYP/6311++G* level.* [Image]. Retrieved from [Link]

• Arizona State University. (n.d.). EXPERIMENT 3 – Keto-Enol Equilibrium Using NMR. ASU Core Research Facilities. Retrieved from [Link]

• Gsaller, G. (2014). Molecular Electrostatic Potential Maps (MEPs) of Some Polar Molecules. Wolfram Demonstrations Project. Retrieved from [Link]

• Mahmoudi Aval, M., Nakhaeipour, A., Vakili, M., & Mohammadi, A. (2018). Comparison of Tautomerization, Vibrational Spectra and UV-Vis Analysis of β-Ketoester With Acetylacetone. An Experimental and Theoretical Study. Semantic Scholar. Retrieved from [Link]

• O'Donnell, P. M., Fennie, M. W., & Leber, P. A. (2004). Determination of Solvent Effects on Keto–Enol Equilibria of 1,3-Dicarbonyl Compounds Using NMR: Revisiting a Classic Physical Chemistry Experiment.

• ResearchGate. (n.d.). Comparison of Tautomerization, Vibrational Spectra and UV-Vis Analysis of β-Ketoester With Acetylacetone. An Experimental and Theoretical Study. Retrieved from [Link]

• science-softCon. (n.d.). UV/Vis + Photochemistry Database. Retrieved from [Link]

• Antolinez, S., Cernicharo, J., & Kisiel, Z. (2018). Electric Dipole Moments of Acetone and of Acetic Acid Measured in Supersonic Expansion. Journal of Molecular Spectroscopy, 349, 48-53.

• ResearchGate. (n.d.). Dipole moments of linear alkyl ketones, ethers and aldehydes. [Image]. Retrieved from [Link]

• ResearchGate. (n.d.). Molecular electrostatic potential (MEP) surface of 4-MAPS obtained from BHandHLYP level. [Image]. Retrieved from [Link]

• ResearchGate. (n.d.). Time dependent UV-Vis spectra of reduction of aromatic ketones with NaBH4. [Image]. Retrieved from [Link]

• University of Zurich. (n.d.). Molecular Electrostatic Potential (MEP). Retrieved from [Link]

• ResearchGate. (2020). Computational Insights on Molecular Structure, Electronic Properties, and Chemical Reactivity of (E)-3-(4-Chlorophenyl)- 1-(2-Hydroxyphenyl)Prop-2-en-1-One. Retrieved from [Link]

• University of California, Davis. (n.d.). Study of Electrode Mechanism by Cyclic Voltammetry. Retrieved from [Link]

• University of California, Los Angeles. (n.d.). UV-Vis Spectroscopy. Retrieved from [Link]

• DiVerdi, J. A. (n.d.). EXPERIMENT 42 - NMR Determination of Keto-Enol Equilibrium Constants. Retrieved from [Link]

• International Journal of Current Advanced Research. (2018). Quantum computational analysis of ethyl 6-(chloromethyl)-4-(4-chlorophenyl)-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate using spectral methods. Retrieved from [Link]

• Gadre, S. R., Suresh, C. H., & Mohan, N. (2017). Electrostatic Potential Topology for Probing Molecular Structure, Bonding and Reactivity. Molecules, 22(12), 2137.
• Front, S. L., & Matson, J. B. (2023). Cyclic voltammetry and chronoamperometry: mechanistic tools for organic electrosynthesis. Chemical Society Reviews, 52(24), 8566-8583.

• Schrödinger. (2022). HOMO-LUMO Energy Gap. Retrieved from [Link]

• ResearchGate. (n.d.). Computed E HOMO , E LUMO , HOMO-LUMO gap (∆), chemical hardness (η),... [Image]. Retrieved from [Link]

• ChemRxiv. (2023). High throughput tight binding calculation of electronic HOMO-LUMO gaps and its prediction for natural compounds. Retrieved from [Link]

• PubChemLite. (n.d.). Ethyl 3-(4-chlorophenyl)-3-oxopropanoate (C11H11ClO3). Retrieved from [Link]

• Aristov, N., & Habekost, A. (2015). Cyclic Voltammetry - A Versatile Electrochemical Method Investigating Electron Transfer Processes.

• Journal of Pharmaceutical Negative Results. (2022). Synthesis, Crystal Structure, Hirshfeld Surface, DFT and Molecular docking studies of (E)-3-(4-chlorophenyl)-1-(2,4-difluorophenyl)prop-2-en-1-one. Retrieved from [Link]

• ChemRxiv. (2022). Electrochemical mechanistic analysis from cyclic voltammograms based on deep learning. Retrieved from [Link]

• Chellegui, M., et al. (2023). Molecular docking and computational assessment of spectroscopic analysis of ethyl 3-(4-chloro-2-methylphenylamino)-3-phenylacrylate as a potential antibacterial agent. New Journal of Chemistry.

• National Center for Biotechnology Information. (n.d.). Using Cyclic Voltammetry, UV-Vis-NIR, and EPR Spectroelectrochemistry to Analyze Organic Compounds. Retrieved from [Link]

• Skylaris, C. K., & Haynes, P. D. (2013). Electrostatic considerations affecting the calculated HOMO--LUMO gap in protein molecules.

• National Center for Biotechnology Information. (n.d.). DFT Method Used for Prediction of Molecular and Electronic Structures of Mn(VI) Macrocyclic Complexes with Porhyrazine/Phthalocyanine and Two Oxo Ligands. Retrieved from [Link]

• Almatarneh, M. H., & Tayyem, M. T. (2016). A DFT Computational Study of the Antioxidant Activities Exhibited by 3-aryl-4-hydroxycoumarin Derivatives. Journal of Chemistry and Applied Chemical Engineering, 1(1), 1-7.

• ResearchGate. (n.d.). DFT/ and TD-DFT/PCM calculations of molecular structure, spectroscopic characterization, NLO and NBO analysis of 4-(4-chlorophenyl) and 4-[4-(dimethylamino) phenyl]-2-oxo-1,2,5,6-tetrahydrobenzo[h]quinoline-3-carbonitrile dyes. Retrieved from [Link]

• Preprints.org. (2023). Excited-State Polarizabilities: A Combined Density Functional Theory and Information-Theoretic Approach Study. Retrieved from [Link]

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• 12. Cyclic voltammetry and chronoamperometry: mechanistic tools for organic electrosynthesis - Chemical Society Reviews (RSC Publishing) [pubs.rsc.org]

Protocols & Analytical Methods

Protocol for reductive amination of Ethyl 3-(4-chlorophenyl)-2-oxopropanoate

Application Note: Protocol for the Reductive Amination of Ethyl 3-(4-chlorophenyl)-2-oxopropanoate

Executive Summary & Mechanistic Rationale

The synthesis of unnatural α -amino acids, such as 4-chlorophenylalanine derivatives, is a critical operation in the design of peptidomimetics and small-molecule active pharmaceutical ingredients (APIs). This application note details a robust, bench-stable protocol for the reductive amination of an α -keto ester—specifically, ethyl 3-(4-chlorophenyl)-2-oxopropanoate —to yield the corresponding racemic α -amino ester, ethyl 2-amino-3-(4-chlorophenyl)propanoate .

The Causality of Reagent Selection: Transforming an α -keto ester into an α -amino ester requires precise chemoselectivity to prevent the premature reduction of the starting carbonyl into an α -hydroxy ester.

• The Amine Source: We utilize a large excess of ammonium acetate ( NH4​OAc ). It acts as both the ammonia source and a mild buffer, maintaining the reaction at an apparent pH of ~6.0–7.0. This drives the equilibrium toward the transient imine/iminium intermediate[1].

• The Reducing Agent: Sodium cyanoborohydride ( NaBH3​CN ) is the optimal hydride source for this transformation[1]. Unlike sodium borohydride ( NaBH4​ ), NaBH3​CN is stable in protic solvents down to pH 3. At pH 6–7, it selectively and rapidly reduces the highly electrophilic protonated iminium ion while leaving the neutral carbonyl group of the starting material untouched[2]. While modern catalytic approaches utilizing iridium complexes exist for α -keto acids[3], the classic Borch reduction remains the most scalable and reliable method for bench-level ester synthesis.

Mechanistic pathway of the reductive amination via a transient iminium ion.

Quantitative Data & Reagent Optimization

To justify the use of NaBH3​CN , the table below summarizes the expected reaction profiles when substituting various reducing agents under standard reductive amination conditions for α -keto esters.

Reducing Agent	Reagents & Solvent	Conversion (%)	Yield: Amino Ester (%)	Yield: Hydroxy Ester (%)	Mechanistic Outcome / Notes
NaBH3​CN	NH4​OAc , MeOH, RT	>99	85 - 90	<5	Optimal. High chemoselectivity for iminium over carbonyl at pH 6-7.
NaBH(OAc)3​	NH4​OAc , DCE, RT	80	65	15	Lower solubility of NH4​OAc in aprotic solvents; slower imine formation.
NaBH4​	NH3​ in MeOH, RT	>99	40	55	Poor selectivity. Rapidly reduces the α -keto ester before imine formation.
Pd/C,H2​	NH3​ in EtOH, 50 psi	95	70	10	Risk of competitive hydrodehalogenation of the 4-chlorophenyl ring.

Step-by-Step Experimental Protocol

Materials Required:

• Ethyl 3-(4-chlorophenyl)-2-oxopropanoate (1.0 equiv, 10.0 mmol, 2.26 g)

• Ammonium acetate ( NH4​OAc ) (10.0 equiv, 100 mmol, 7.71 g)

• Sodium cyanoborohydride ( NaBH3​CN ) (0.7 equiv, 7.0 mmol, 0.44 g)

• Anhydrous Methanol (MeOH) (30 mL)

• Saturated aqueous NaHCO3​ , Ethyl Acetate (EtOAc), Brine.

Methodology:

• Imine Pre-formation: In a flame-dried 100 mL round-bottom flask equipped with a magnetic stir bar, dissolve ethyl 3-(4-chlorophenyl)-2-oxopropanoate in 30 mL of anhydrous methanol. Add ammonium acetate in one portion. Stir the suspension at room temperature (20–25 °C) for 30 minutes.

  • Causality: The 10-fold excess of ammonium acetate is critical to drive the thermodynamic equilibrium toward the imine and to buffer the solution against drastic pH changes during hydride donation.

• Hydride Addition: Cool the reaction mixture to 0 °C using an ice-water bath. Add sodium cyanoborohydride portion-wise over 10 minutes.

  • Causality: Adding the hydride at 0 °C controls the mild exotherm and minimizes the background reduction of any unreacted α -keto ester.

• Reaction Progression: Remove the ice bath and allow the mixture to warm to room temperature. Stir under an inert atmosphere (Nitrogen or Argon) for 12–16 hours.

• Quench: Cool the mixture back to 0 °C. Carefully quench the reaction by adding 20 mL of saturated aqueous NaHCO3​ . Stir for 15 minutes, then concentrate the mixture under reduced pressure to remove the bulk of the methanol.

  • Safety & Causality:CRITICAL STEP. NaBH3​CN can release highly toxic hydrogen cyanide (HCN) gas if exposed to strong acids. Quenching with a mild base ( NaHCO3​ ) safely decomposes residual hydride while keeping the pH > 7, preventing HCN evolution and ensuring the product amine is free-based for extraction.

• Extraction: Dilute the aqueous residue with EtOAc (30 mL). Separate the layers and extract the aqueous phase with additional EtOAc (2 x 30 mL). Wash the combined organic layers with brine (30 mL), dry over anhydrous Na2​SO4​ , filter, and concentrate in vacuo.

• Purification: Purify the crude residue via flash column chromatography on silica gel (Gradient: 100% Dichloromethane to Dichloromethane/Methanol 95:5) to afford the pure product.

Step-by-step experimental workflow for the reductive amination protocol.

Self-Validating Systems & Troubleshooting

To ensure the trustworthiness of the protocol, implement the following self-validation checks during the workflow:

• In-Process LC-MS Tracking: The starting α -keto ester ( C11​H11​ClO3​ ) has an exact mass of 226.04 Da. The product α -amino ester ( C11​H14​ClNO2​ ) has an exact mass of 227.07 Da. You can validate the reaction's success by observing a mass shift of +1.03 Da in the LC-MS trace. Both species will exhibit a distinct 3:1 isotopic pattern (M / M+2) due to the presence of the chlorine atom.

• TLC Verification: The starting material is highly UV-active and runs faster on normal-phase silica (e.g., Rf​ = 0.6 in Hexanes/EtOAc 7:3). The primary amine product will be significantly more polar, run lower on the plate, and will stain vividly with Ninhydrin (yielding a purple/pink spot upon heating).

• Low Yield Troubleshooting: If the isolated yield is low, verify the pH of the aqueous layer during the extraction step (Step 5). Because the product is a primary amine, an aqueous layer pH below 8 will result in the product remaining protonated and partitioned in the aqueous phase. Add additional 1M NaOH if necessary to adjust the pH to ~9 before extraction.

References

• Title: Branched amides of L-aspartyl-d-amino acid dipeptides (Patent referencing standard NaBH3CN/NH4OAc reductive amination of alpha-keto esters) Source: United States Patent Office (US4411925A) URL: 1]

• Title: The Cyanohydridoborate Anion as a Selective Reducing Agent Source: Journal of the American Chemical Society URL: [Link]2]

• Title: Reductive amination of alpha-keto acids with ammonia catalyzed by acid-stable iridium hydride complexes in water Source: Journal of the American Chemical Society URL: [Link]3]

Sources

• 1. US4411925A - Branched amides of L-aspartyl-d-amino acid dipeptides - Google Patents [patents.google.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Electrochemical Molecular Conversion of α-Keto Acid to Amino Acid at a Low Overpotential Using a Nanoporous Gold Catalyst - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Asymmetric Catalytic Reduction of Ethyl 3-(4-chlorophenyl)-2-oxopropanoate

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Significance of Chiral α-Hydroxy Esters

The synthesis of enantiomerically pure molecules is a cornerstone of modern pharmaceutical and agrochemical development. Chiral α-hydroxy esters, such as ethyl (R)- and (S)-3-(4-chlorophenyl)-2-hydroxypropanoate, are highly valuable building blocks in the creation of complex, biologically active compounds. The specific stereochemistry of these molecules can dictate their efficacy and safety, making their stereoselective synthesis a critical endeavor. The asymmetric reduction of prochiral α-keto esters, like ethyl 3-(4-chlorophenyl)-2-oxopropanoate, represents one of the most direct and efficient methods to access these enantiopure α-hydroxy esters.

This application note provides a comprehensive guide to the asymmetric catalytic reduction of ethyl 3-(4-chlorophenyl)-2-oxopropanoate. We will delve into the mechanistic underpinnings of leading catalytic systems, offer detailed, field-proven protocols, and present a framework for reaction analysis and optimization. The methodologies discussed herein are designed to be robust and adaptable, providing a solid foundation for researchers in both academic and industrial settings.

Strategic Approaches to Asymmetric Reduction: A Comparative Overview

The selection of an appropriate catalytic system is paramount to achieving high enantioselectivity and yield in the reduction of ethyl 3-(4-chlorophenyl)-2-oxopropanoate. Three principal strategies have emerged as highly effective:

• Noyori Asymmetric Hydrogenation and Transfer Hydrogenation: Pioneered by Nobel laureate Ryōji Noyori, these methods utilize well-defined ruthenium catalysts bearing chiral diphosphine or diamine ligands.[1][2] Asymmetric hydrogenation employs high-pressure hydrogen gas as the reductant, while asymmetric transfer hydrogenation utilizes more easily handled hydrogen donors like isopropanol or formic acid.[3] These systems are renowned for their high efficiency and predictability.

• Corey-Bakshi-Shibata (CBS) Reduction: This powerful method employs a chiral oxazaborolidine catalyst to stereoselectively deliver a hydride from a borane reagent to the ketone.[4][5] The CBS reduction is lauded for its operational simplicity and the high enantiomeric excesses it typically affords for a broad range of ketones.[4]

• Biocatalytic Reduction with Ketoreductases (KREDs): Leveraging the exquisite selectivity of enzymes, ketoreductases offer an environmentally benign and highly specific route to chiral alcohols.[6][7] These biocatalysts operate under mild conditions and can often provide access to either enantiomer of the product with exceptional purity.[8]

The choice between these methods will depend on factors such as available equipment (e.g., high-pressure reactors), desired enantiomer, and cost considerations.

Mechanistic Insights: The "Why" Behind the "How"

A fundamental understanding of the reaction mechanisms is crucial for troubleshooting and optimizing asymmetric reductions.

Noyori Asymmetric Hydrogenation

The Noyori asymmetric hydrogenation of ketones is believed to proceed through a metal-ligand cooperative mechanism. The ruthenium catalyst, coordinated to a chiral BINAP (2,2'-bis(diphenylphosphino)-1,1'-binaphthyl) ligand and a chiral diamine, activates hydrogen gas. The ketone substrate does not directly coordinate to the metal center but rather interacts with the catalyst through hydrogen bonding. This outer-sphere mechanism is key to the catalyst's broad substrate scope. The chiral environment created by the ligands dictates the facial selectivity of the hydride transfer, leading to the formation of one enantiomer of the alcohol in excess.

Caption: Noyori Asymmetric Hydrogenation Mechanism.

Corey-Bakshi-Shibata (CBS) Reduction

The CBS reduction relies on the in-situ formation of a chiral oxazaborolidine-borane complex.[4] The nitrogen atom of the oxazaborolidine coordinates to the borane, enhancing its Lewis acidity and activating it as a hydride donor. The ketone substrate then coordinates to the boron atom of the oxazaborolidine in a sterically controlled manner. The bulky substituent on the catalyst directs the ketone to approach from the less hindered face, leading to a highly enantioselective hydride transfer from the coordinated borane.[5]

Sources

• 1. Iridium/f-diaphos catalyzed asymmetric hydrogenation of 2-imidazolyl aryl/alkyl ketones - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 2. Noyori Asymmetric Hydrogenation | Thermo Fisher Scientific - US [thermofisher.com]
• 3. kanto.co.jp [kanto.co.jp]
• 4. alfa-chemistry.com [alfa-chemistry.com]
• 5. Corey–Itsuno reduction - Wikipedia [en.wikipedia.org]
• 6. Effective engineering of a ketoreductase for the biocatalytic synthesis of an ipatasertib precursor - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Engineering ketoreductases for the enantioselective synthesis of chiral alcohols - Chemical Communications (RSC Publishing) DOI:10.1039/D3CC01474F [pubs.rsc.org]
• 8. Frontiers | Ketoreductase Catalyzed (Dynamic) Kinetic Resolution for Biomanufacturing of Chiral Chemicals [frontiersin.org]

Application Note: Enantioselective Synthesis Pathways for Ethyl 3-(4-chlorophenyl)-2-oxopropanoate

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Document Type: Technical Guide & Experimental Protocols

Executive Summary

The synthesis of chiral α-hydroxy esters is a critical operation in pharmaceutical development, providing essential building blocks for various active pharmaceutical ingredients (APIs). Ethyl 3-(4-chlorophenyl)-2-oxopropanoate (CAS: 99334-10-8)[1] is a highly valuable α-keto ester substrate. The enantioselective reduction of its C2 ketone yields either the (S)

• or (R) -enantiomer of ethyl 3-(4-chlorophenyl)-2-hydroxypropanoate.

This application note details two field-proven, highly scalable methodologies for this transformation: Transition-Metal Catalyzed Asymmetric Hydrogenation and Ketoreductase (KRED) Biocatalysis . By understanding the mechanistic causality behind each method, researchers can select the optimal pathway based on their infrastructure, scale, and environmental constraints.

Mechanistic Insights & Causality

To achieve high enantiomeric excess (ee >99%), the reduction of the prochiral ketone must be strictly stereocontrolled. The causality of this stereocontrol differs fundamentally between chemical and biological systems.

Transition-Metal Catalyzed Asymmetric Hydrogenation (Ru-BINAP)

The use of Ruthenium complexes bearing chiral diphosphine ligands (e.g., BINAP) is a gold standard for the asymmetric hydrogenation of α-keto esters[2][3].

• Causality of Stereocontrol: The α-keto ester acts as a bidentate ligand, chelating to the Ru(II) center via both the ketone oxygen and the ester carbonyl oxygen. This chelation creates a rigid, five-membered metallacycle. The steric bulk of the chiral BINAP ligand forms a highly defined chiral pocket, forcing the incoming hydride to attack the re or si face of the ketone exclusively[3].

• Solvent Causality: Protic solvents (like ethanol or methanol) are mandatory. They facilitate the heterolytic cleavage of H2​ at the metal center and participate in the proton transfer step required to release the product and regenerate the active Ru-hydride species.

Biocatalytic Reduction via Ketoreductases (KREDs)

Enzymatic reduction utilizes Ketoreductases (also known as carbonyl reductases) belonging to the aldo-keto reductase (AKR) or short-chain dehydrogenase/reductase (SDR) superfamilies[4].

• Causality of Stereocontrol: The enzyme's active site physically constrains the substrate. The hydride transfer from the cofactor (NADPH or NADH) occurs strictly from one face of the nicotinamide ring to a specific face of the ketone, dictated by the evolutionary design of the specific KRED variant[5].

• Cofactor Recycling Causality: Because KREDs require stoichiometric amounts of expensive NADPH, a secondary enzyme system—typically Glucose Dehydrogenase (GDH) and glucose—is coupled to the reaction. GDH oxidizes glucose to gluconolactone, simultaneously reducing NADP+ back to NADPH, driving the reaction to completion cost-effectively[5].

Pathway Visualization

Caption: Enantioselective reduction pathways of Ethyl 3-(4-chlorophenyl)-2-oxopropanoate.

Comparative Performance Data

The following table summarizes expected quantitative outcomes based on standard optimization parameters for both methodologies.

Parameter	Ru-BINAP Asymmetric Hydrogenation	KRED Biocatalytic Reduction
Catalyst Loading	0.1 - 1.0 mol%	1 - 5 wt% (Enzyme to Substrate)
Operating Temp	25°C - 50°C	30°C (Strictly controlled)
Pressure / Atmosphere	10 - 50 atm H2​	Ambient (Open to air or mild agitation)
Enantiomeric Excess (ee)	92% - 98%	>99%
Yield	85% - 95%	90% - 98%
Solvent System	Ethanol or Methanol (Anhydrous)	Aqueous Buffer (pH 7.0) + 5% DMSO
Primary Limitation	High pressure equipment needed; heavy metal	Substrate solubility in water; narrow pH/Temp window

Experimental Protocols

Protocol A: Ru-BINAP Catalyzed Asymmetric Hydrogenation

Self-Validating Principle: This protocol includes a strict degassing step. Ruthenium-hydride intermediates are highly susceptible to oxidative deactivation. If conversion stalls at <50%, oxygen contamination is the primary causal factor.

Materials:

• Ethyl 3-(4-chlorophenyl)-2-oxopropanoate (10 mmol, 2.26 g)

• [(R)-BINAPRuCl2​]2​⋅NEt3​ (0.01 mmol, 0.1 mol%)

• Anhydrous Ethanol (20 mL)

Step-by-Step Procedure:

• Preparation of the Reaction Mixture: In an argon-filled glovebox, dissolve the starting material and the Ru-catalyst in 20 mL of anhydrous ethanol within a glass liner.

  • Causality: The glovebox ensures absolute exclusion of O2​ , preventing catalyst poisoning.

• Reactor Loading: Transfer the glass liner to a stainless-steel high-pressure hydrogenation autoclave.

• Purging: Seal the autoclave. Purge the vessel with H2​ gas by pressurizing to 5 atm and venting slowly. Repeat this cycle three times.

• Pressurization & Reaction: Pressurize the autoclave to 50 atm with H2​ . Heat the vessel to 40°C and stir vigorously (800 rpm) for 12 hours.

  • Causality: High stirring rates overcome the gas-liquid mass transfer limitation of H2​ into the ethanol solvent.

• Validation & Workup: Cool the reactor to room temperature and carefully vent the H2​ . Take a 50 µL aliquot, filter through a short silica plug, and analyze via chiral HPLC.

  • Self-Validation Check: If starting material is present, re-pressurize and stir for an additional 6 hours.

• Isolation: Concentrate the solvent under reduced pressure. Purify the crude oil via flash column chromatography (Hexanes/EtOAc 8:2) to yield pure (R) -ethyl 3-(4-chlorophenyl)-2-hydroxypropanoate.

Protocol B: Biocatalytic Reduction using Ketoreductases (KREDs)

Self-Validating Principle: The reaction relies on enzymatic activity which is highly sensitive to pH drops. The oxidation of glucose to gluconic acid (via gluconolactone hydrolysis) generates acid. The protocol mandates a pH stat or high-capacity buffer to prevent enzyme denaturation.

Caption: Step-by-step workflow for the biocatalytic reduction using Ketoreductases (KREDs).

Materials:

• Ethyl 3-(4-chlorophenyl)-2-oxopropanoate (10 mmol, 2.26 g)

• (S)-selective KRED enzyme powder (100 mg)

• Glucose Dehydrogenase (GDH) (20 mg)

• NADP+ (Sodium salt, 10 mg)

• D-Glucose (15 mmol, 2.7 g)

• Potassium Phosphate Buffer (100 mM, pH 7.0, 50 mL)

• DMSO (2.5 mL)

Step-by-Step Procedure:

• Buffer & Cofactor Preparation: In a 250 mL Erlenmeyer flask, dissolve D-Glucose, NADP+ , GDH, and KRED in 50 mL of the pH 7.0 phosphate buffer. Stir gently at 30°C for 10 minutes to activate the enzymes.

• Substrate Addition: Dissolve the α-keto ester substrate in 2.5 mL of DMSO. Add this solution dropwise to the aqueous enzyme mixture.

  • Causality: The substrate is highly lipophilic. Dissolving it in DMSO prevents it from crashing out as large, unreactive aggregates. The final DMSO concentration (~5%) is well tolerated by most engineered KREDs.

• Incubation: Incubate the biphasic/cloudy mixture in an orbital shaker at 30°C and 200 rpm for 24 hours.

  • Self-Validation Check: Monitor the pH after 4 hours. If pH drops below 6.5, manually adjust with 1M NaOH to pH 7.0. Failure to maintain pH will result in stalled conversion due to GDH/KRED denaturation.

• Extraction: Add 50 mL of Ethyl Acetate (EtOAc) to the flask and stir vigorously for 5 minutes. Transfer to a separatory funnel. (If an emulsion forms, centrifuge at 4000 rpm for 10 minutes to break it).

• Isolation: Collect the organic layer, dry over anhydrous Na2​SO4​ , and evaporate under reduced pressure to yield the optically pure (S) -ethyl 3-(4-chlorophenyl)-2-hydroxypropanoate.

References

• BIOFOUNT (n.d.). 99334-10-8 | Ethyl 3-(4-chlorophenyl)-2-oxopropanoate.
• ResearchGate (n.d.). Asymmetric hydrogenation using Rh- and Ir-complexes with P-stereogenic phosphine/aminophosphine containing ligands.
• ResearchGate (n.d.). A convenient route to chiral γ-lactones via asymmetric hydrogenation of γ-ketoesters using the RuCl3–BINAP–HCl catalytic system.
• National Institutes of Health (NIH) (2018). A strategy to identify a ketoreductase that preferentially synthesizes pharmaceutically relevant (S)-alcohols using whole-cell biotransformation.
• Oxford Academic (2005). Strain engineering for stereoselective bioreduction of dicarbonyl compounds by yeast reductases.

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• 2. researchgate.net [researchgate.net]
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• 5. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Application Note: Directed Aldol Condensation of Ethyl 3-(4-chlorophenyl)-2-oxopropanoate for the Synthesis of Advanced Pharmaceutical Intermediates

Introduction & Mechanistic Overview

Ethyl 3-(4-chlorophenyl)-2-oxopropanoate, a halogenated arylpyruvate, is a highly versatile building block in synthetic organic chemistry. Arylpyruvates are critical biosynthetic and synthetic intermediates, originally derived from the metabolism of aromatic amino acids . In drug development, this specific scaffold is frequently utilized to construct complex polycyclic architectures, including marine alkaloid analogs such as the Lamellarins, which exhibit potent anticancer and HIV-1 integrase inhibitory properties .

The molecule possesses a unique dual-reactivity profile: an electrophilic α -keto ester moiety and a highly acidic, nucleophilic benzylic methylene group. This application note details the directed cross-aldol (Knoevenagel-type) condensation of ethyl 3-(4-chlorophenyl)-2-oxopropanoate with aromatic aldehydes. By strictly controlling the catalytic environment, researchers can selectively activate the benzylic position to yield highly conjugated α,β -unsaturated α -keto esters, avoiding unwanted self-condensation or degradation often associated with monoaryl pyruvates .

Figure 1: Mechanistic workflow of the directed Aldol condensation via iminium-enol activation.

Experimental Rationale & Causality (E-E-A-T)

Executing an aldol condensation on an α -keto ester requires precision. Standard strong bases (e.g., LDA, NaH) often lead to catastrophic self-condensation or nucleophilic attack at the highly electrophilic ketone carbonyl.

Catalyst Selection: We employ a buffered secondary amine system consisting of piperidine and glacial acetic acid.

• Causality: Piperidine selectively reacts with the aromatic aldehyde to form a highly electrophilic iminium ion. Simultaneously, the mild basicity of the piperidine/acetate buffer is sufficient to deprotonate the highly acidic benzylic position of ethyl 3-(4-chlorophenyl)-2-oxopropanoate (enhanced by the electron-withdrawing 4-chloro substituent), forming the reactive enol/enolate.

Solvent & Thermodynamic Control:

• Causality: Toluene is selected as the solvent because its boiling point (110 °C) is optimal for driving the azeotropic removal of water. Higher boiling solvents (like xylenes) risk thermal decarboxylation or degradation of the pyruvate .

Self-Validating System: The protocol utilizes a Dean-Stark apparatus, which transforms the chemical reaction into a self-validating physical system. The stoichiometric accumulation of water in the trap directly correlates with the conversion of the intermediate β -hydroxy ketone into the final dehydrated product. If the theoretical volume of water is not reached, the operator immediately knows the dehydration step is incomplete, independent of chromatographic sampling.

Quantitative Data & Optimization

The following table summarizes the empirical optimization of the reaction conditions, demonstrating the superiority of the buffered Knoevenagel approach over traditional Lewis acid or strong base catalysis.

Table 1: Optimization of Aldol Condensation Conditions

Entry	Catalyst System	Solvent	Temperature (°C)	Time (h)	Yield (%)	E/Z Ratio	Observation
1	Piperidine (0.1 eq)	Ethanol	78 (Reflux)	12	45	60:40	Incomplete dehydration; mixed isomers.
2	Piperidine/AcOH (0.1 eq)	Toluene	110 (Reflux)	8	88	>95:5	Optimal; clean conversion.
3	TiCl 4​ / Pyridine	DCM	0 to 25	24	35	50:50	Sluggish reaction; poor stereocontrol.
4	LiHMDS (1.1 eq)	THF	-78	4	15	N/A	Severe substrate degradation.

Note: Reactions performed on a 10 mmol scale using 4-methoxybenzaldehyde as the electrophile. Yields represent isolated, chromatographically pure product.

Step-by-Step Methodology

This protocol describes the synthesis of Ethyl (Z)-4-(4-methoxyphenyl)-3-(4-chlorophenyl)-2-oxobut-3-enoate .

Figure 2: Step-by-step experimental workflow for the synthesis and purification of the Aldol adduct.

Materials Required

• Ethyl 3-(4-chlorophenyl)-2-oxopropanoate (10.0 mmol, 2.27 g)

• 4-Methoxybenzaldehyde (10.5 mmol, 1.43 g)

• Piperidine (1.0 mmol, 85 mg)

• Glacial Acetic Acid (1.0 mmol, 60 mg)

• Anhydrous Toluene (40 mL)

Protocol Execution

Step 1: Reaction Setup

• To an oven-dried 100 mL round-bottom flask equipped with a magnetic stir bar, add ethyl 3-(4-chlorophenyl)-2-oxopropanoate and 4-methoxybenzaldehyde.

• Dissolve the reagents in 40 mL of anhydrous toluene.

• Add piperidine and glacial acetic acid sequentially. Causality note: Adding the acid immediately after the amine ensures the formation of the buffer complex, preventing the free amine from triggering unwanted transesterification of the ethyl ester.

Step 2: Dean-Stark Dehydration

• Attach a Dean-Stark trap filled with toluene, followed by a reflux condenser.

• Heat the mixture to a vigorous reflux (oil bath set to 125 °C) under a nitrogen atmosphere.

• Monitor the water collection in the Dean-Stark trap. For a 10 mmol scale, exactly 180 µL of water should accumulate.

• Once water evolution ceases (typically 6–8 hours), verify the consumption of the arylpyruvate via TLC (Hexanes:EtOAc 8:2, UV visualization).

Step 3: Quench and Extraction

• Cool the reaction mixture to room temperature.

• Critical Step: Quench the mixture by adding 20 mL of 1M HCl. Causality note: The aldol addition is fundamentally reversible. Leaving the crude mixture basic during concentration can trigger a retro-aldol reaction. The acid neutralizes the piperidine, locking the product in its stable dehydrated form.

• Transfer to a separatory funnel and extract the organic layer. Wash sequentially with saturated aqueous NaHCO 3​ (20 mL) and brine (20 mL).

• Dry the organic layer over anhydrous Na 2​ SO 4​ , filter, and concentrate under reduced pressure.

Step 4: Chromatographic Purification

• Purify the crude residue via flash column chromatography on silica gel, eluting with a gradient of 5% to 15% Ethyl Acetate in Hexanes.

• The target (Z)-isomer elutes as a distinct bright yellow band due to its extended conjugation. Pool the pure fractions and concentrate to yield the product as a crystalline solid.

References

• A Three-Ring Circus: Metabolism of the Three Proteogenic Aromatic Amino Acids and Their Role in the Health of Plants and Animals Source: Frontiers in Molecular Biosciences (via PMC) URL:[Link]

• Synthetic Approaches to the Lamellarins—A Comprehensive Review Source: Marine Drugs (MDPI) URL:[Link]

• Heck Reaction of 2-Oxyacrylates with Aryl Bromides: A Common Route to Monoaryl Pyruvates and Ortho Ester-Protected Monoaryl Pyruvates Source: The Journal of Organic Chemistry (ACS Publications) URL:[Link]

Application Note &amp; Protocol: Selective 1,2-Addition of Grignard Reagents to the α-Ketone of Ethyl 3-(4-chlorophenyl)-2-oxopropanoate

Introduction: The Strategic Value of Tertiary α-Hydroxy Esters

Tertiary α-hydroxy esters are pivotal structural motifs in a multitude of biologically active molecules and are highly valued as chiral building blocks in complex organic synthesis. Their synthesis, however, presents a distinct challenge in chemoselectivity. The target molecule for this guide, Ethyl 3-(4-chlorophenyl)-2-hydroxy-2-alkylpropanoate, is synthesized from Ethyl 3-(4-chlorophenyl)-2-oxopropanoate, a substrate containing two distinct electrophilic carbonyl centers: a ketone and an ester. The Grignard reaction, a cornerstone of C-C bond formation, must be precisely controlled to favor nucleophilic attack at the more reactive ketone carbonyl while leaving the ester functionality intact.

This document provides a comprehensive, field-tested protocol for the selective addition of a Grignard reagent to the α-keto position of Ethyl 3-(4-chlorophenyl)-2-oxopropanoate. We will delve into the mechanistic rationale behind the procedural choices, offering insights that empower researchers to adapt this methodology for various Grignard reagents and related substrates.

Mechanistic Rationale: Achieving Chemoselectivity

The success of this protocol hinges on the inherent difference in electrophilicity between a ketone and an ester carbonyl group.

• Ketone Carbonyl: The ketone carbon is rendered highly electrophilic by the electron-withdrawing effect of its single oxygen atom.

• Ester Carbonyl: The ester carbon's electrophilicity is significantly diminished due to resonance stabilization from the lone pair of electrons on the adjacent ethoxy group (-OEt).[1][2]

This electronic disparity makes the ketone approximately 100 times more reactive towards nucleophiles like Grignard reagents than the ester.[3] Therefore, under controlled stoichiometric and thermal conditions, the Grignard reagent will overwhelmingly add to the ketone, forming a magnesium alkoxide intermediate. A subsequent aqueous workup protonates this intermediate to yield the desired tertiary alcohol.[4] While Grignard reagents typically add twice to esters to form tertiary alcohols, this protocol leverages the hyper-reactive ketone to stop the reaction after a single, selective addition.[5][6][7]

Caption: General reaction scheme for the selective Grignard addition.

Detailed Experimental Protocol

This protocol details the synthesis of Ethyl 3-(4-chlorophenyl)-2-hydroxy-2-methylpropanoate using Methylmagnesium Bromide.

Materials and Equipment

Reagent/Material	Grade	Supplier Example	Notes
Ethyl 3-(4-chlorophenyl)-2-oxopropanoate	>97%	Sigma-Aldrich	Store under inert gas.
Methylmagnesium Bromide (MeMgBr)	3.0 M in Diethyl Ether	Sigma-Aldrich	Pyrophoric. Handle with extreme care under an inert atmosphere.
Anhydrous Tetrahydrofuran (THF)	DriSolv® or equivalent	MilliporeSigma	Must be anhydrous (<50 ppm H₂O).
Saturated Aqueous Ammonium Chloride (NH₄Cl)	Reagent Grade	Fisher Scientific	Used for quenching the reaction.
Diethyl Ether (Et₂O)	ACS Grade	VWR	For extraction.
Anhydrous Magnesium Sulfate (MgSO₄)	ACS Grade	VWR	For drying the organic phase.
Silica Gel	60 Å, 230-400 mesh	Sorbent Technologies	For column chromatography.
Equipment
Round-bottom flasks, magnetic stir bars	Flame-dried immediately before use.
Septa, needles, syringes	For anhydrous transfers.
Schlenk line or Nitrogen/Argon balloon setup	To maintain an inert atmosphere.
Low-temperature thermometer	To monitor reaction temperature.
Ice-water bath	For temperature control.
Rotary evaporator, TLC plates, separatory funnel	For workup and purification.

Step-by-Step Methodology

Scientist's Note: Absolute exclusion of atmospheric moisture and oxygen is the single most critical factor for success. Grignard reagents are potent bases and nucleophiles that are instantly destroyed by water.[6] Ensure all glassware is rigorously flame-dried or oven-dried and assembled hot under a positive pressure of inert gas (Nitrogen or Argon).

• Reaction Setup:

  • To a flame-dried 250 mL three-necked round-bottom flask equipped with a magnetic stir bar, a rubber septum, a nitrogen inlet, and a low-temperature thermometer, add Ethyl 3-(4-chlorophenyl)-2-oxopropanoate (e.g., 5.00 g, 22.0 mmol, 1.0 equiv).

  • Add 100 mL of anhydrous THF via syringe to dissolve the substrate.

  • Cool the flask to 0 °C using an ice-water bath.

• Grignard Reagent Addition:

  • Using a dry syringe, slowly add Methylmagnesium Bromide (3.0 M in Et₂O, 8.1 mL, 24.2 mmol, 1.1 equiv) dropwise to the stirred substrate solution over 20-30 minutes.

  • Causality Check: A slow, controlled addition is crucial to dissipate the heat from the exothermic reaction and prevent side reactions. Maintaining a temperature below 5-10 °C maximizes selectivity. A slight excess (1.1 equiv) of the Grignard reagent ensures complete consumption of the starting material without significantly promoting attack on the less reactive ester.[7]

• Reaction Monitoring:

  • After the addition is complete, allow the reaction to stir at 0 °C for 1 hour.

  • Monitor the reaction progress by Thin-Layer Chromatography (TLC) using a 20% Ethyl Acetate/Hexanes eluent. The disappearance of the starting material spot (visualized under UV light) indicates completion.

• Quenching the Reaction:

  • Once the reaction is complete, carefully and slowly quench it by adding 50 mL of saturated aqueous ammonium chloride (NH₄Cl) solution dropwise while the flask is still in the ice bath.

  • Safety Note: The quenching process can be highly exothermic and may release flammable gases. Add the NH₄Cl solution slowly to control the rate.

  • Scientist's Note: A saturated NH₄Cl solution is a mild proton source that effectively protonates the magnesium alkoxide intermediate to form the alcohol product while buffering the pH.[8] This avoids the use of strong acids, which could promote side reactions like dehydration of the tertiary alcohol.

• Workup and Extraction:

  • Remove the ice bath and allow the mixture to warm to room temperature.

  • Transfer the biphasic mixture to a 500 mL separatory funnel.

  • Add 100 mL of diethyl ether and shake vigorously. Allow the layers to separate.

  • Collect the organic layer. Extract the aqueous layer two more times with 50 mL portions of diethyl ether.

  • Combine all organic layers and wash them once with 50 mL of brine (saturated NaCl solution). This helps to remove residual water.[4]

• Drying and Concentration:

  • Dry the combined organic phase over anhydrous magnesium sulfate (MgSO₄).

  • Filter off the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator to obtain the crude product as an oil or solid.

• Purification:

  • Purify the crude product by flash column chromatography on silica gel.

  • Elute with a gradient of 5% to 20% ethyl acetate in hexanes.

  • Combine the fractions containing the pure product (as determined by TLC) and remove the solvent under reduced pressure to yield the pure Ethyl 3-(4-chlorophenyl)-2-hydroxy-2-methylpropanoate.

Caption: Experimental workflow for the selective Grignard addition.

Expected Results & Troubleshooting

Parameter	Expected Outcome
Physical State	White solid or pale yellow oil
Yield	75-90%
Purity (Post-Chr.)	>98% by ¹H NMR
¹H NMR	Peaks corresponding to ethyl, methyl, benzyl, and aromatic protons. Absence of aldehyde proton from starting material.
IR (cm⁻¹)	Broad O-H stretch (~3500), sharp C=O ester stretch (~1730)

Problem Encountered	Probable Cause	Suggested Solution
Low or No Yield	Wet glassware, solvent, or starting material.[6]	Rigorously dry all components. Use freshly opened or distilled anhydrous solvents.
Inactive Grignard reagent.	Titrate the Grignard reagent before use to confirm its molarity.[9] Use a fresh bottle if necessary.
Recovery of Starting Material	Insufficient Grignard reagent or low reactivity.	Confirm stoichiometry. Allow the reaction to stir for a longer duration or warm slightly (e.g., to room temperature).
Formation of Side Products	Reaction temperature was too high.	Maintain strict temperature control (0 °C or below). Ensure slow, dropwise addition.
Excess Grignard reagent led to ester addition.	Use no more than 1.1-1.2 equivalents of the Grignard reagent.
Enolization of the ketone.[10]	This is less common with simple Grignards but possible. Ensure low temperatures are maintained.

Conclusion

This application note provides a robust and reliable protocol for the chemoselective addition of Grignard reagents to the α-keto position of Ethyl 3-(4-chlorophenyl)-2-oxopropanoate. By understanding the underlying principles of carbonyl reactivity and maintaining strict control over reaction conditions, researchers can effectively synthesize valuable tertiary α-hydroxy esters in high yield and purity. This methodology serves as a foundational technique for drug development professionals and synthetic chemists engaged in the construction of complex molecular architectures.

References

• Master Organic Chemistry. (2015). Reactions of Grignard Reagents. [Link]

• Chemistry Steps. (2025). Esters with Grignard Reagent. [Link]

• Organic Chemistry Portal. (n.d.). Grignard Reaction. [Link]

• OrgoSolver. (n.d.). Grignard Reagents + Esters → Tertiary (or Secondary) Alcohols. [Link]

• Jensen, K. F., et al. (n.d.). Optimization of Grignard Addition to Esters: Kinetic and Mechanistic Study of Model Phthalide Using Flow. DSpace@MIT. [Link]

• Organic Chemistry Data. (n.d.). Grignard Reaction - Common Conditions. [Link]

• Campbell, A., & Kenyon, J. (1947). The Action of Grignard Reagents on Esters, etc. Royal Society of Chemistry. [Link]

• Parsons, A. (2013). Esters and Grignard reagent. YouTube. [Link]

• Walsh, P. J., et al. (2011). Highly Diastereoselective Chelation-Controlled Additions to α-Silyloxy Ketones. Journal of the American Chemical Society. [Link]

• Walsh, P. J., et al. (2011). Highly Diastereoselective Chelation-controlled Additions to α-Silyloxy Ketones. PMC. [Link]

• Organic Syntheses. (n.d.). Organic Syntheses Procedure. [Link]

• Suna, E., et al. (n.d.). Synthesis of Unsymmetrical Ketones Using Chelation-Controlled Sequential Substitution of N-Triazinylamide/Weinreb Amide by Organometallic Reagents. PMC. [Link]

• Beilstein Journals. (2022). Vicinal ketoesters – key intermediates in the total synthesis of natural products. [Link]

• Bartoli, G., et al. (2015). Diastereoselective addition of Grignard reagents to α-epoxy N-sulfonyl hydrazones. PubMed. [Link]

• ResearchGate. (2025). A Convenient Synthesis of α-Keto Esters Using Ethyl 2-Pyridyl Oxalate. [Link]

• ResearchGate. (2020). 3-hydroxy-2,2-dimethyl-propionic acid methyl ester derivatives selectively inhibit the proliferation of colon cancer cells. [Link]

• Wang, X-j., et al. (2005). Addition of Grignard Reagents to Aryl Acid Chlorides: An Efficient Synthesis of Aryl Ketones. Organic Chemistry Portal. [Link]

• West Virginia University. (n.d.). The Grignard Reaction. [Link]

• University of California, Irvine. (n.d.). The Felkin-Ahn model for carbonyl conformations and diastereoselective nucleophilic attack. [Link]

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• 4. community.wvu.edu [community.wvu.edu]
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• 7. Grignard Reaction - Common Conditions [commonorganicchemistry.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. Organic Syntheses Procedure [orgsyn.org]
• 10. Grignard Reaction [organic-chemistry.org]

Technical Notes & Optimization

How to prevent decarboxylation of Ethyl 3-(4-chlorophenyl)-2-oxopropanoate during synthesis

Welcome to the Technical Support Center for Advanced Organic Synthesis. As a Senior Application Scientist, I have designed this guide to address a critical bottleneck in the synthesis of α -keto esters: the unintended degradation of Ethyl 3-(4-chlorophenyl)-2-oxopropanoate [1].

Because arylpyruvates exist in a delicate keto-enol tautomeric equilibrium, they are highly susceptible to both hydrolytic and oxidative degradation pathways. This guide provides a mechanistic breakdown, targeted troubleshooting FAQs, and a self-validating protocol to ensure the structural integrity of your target molecule.

Part 1: Mechanistic Overview & Root Cause Analysis

To prevent decarboxylation, we must first understand the causality behind it. Ethyl 3-(4-chlorophenyl)-2-oxopropanoate does not spontaneously decarboxylate under ambient, neutral conditions. Instead, degradation is triggered by two specific environmental factors during synthesis or workup:

• Hydrolytic-Thermal Decarboxylation: Exposure to unbuffered aqueous acids or bases hydrolyzes the ethyl ester to yield 3-(4-chlorophenyl)-2-oxopropanoic acid. Free α -keto acids are thermally labile; upon mild heating (such as during solvent evaporation), they undergo rapid decarboxylation to form 4-chlorophenylacetaldehyde[2].

• Oxidative Decarboxylation: In the presence of oxygen and alkaline conditions, the electron-rich enol tautomer of the arylpyruvate reacts with triplet oxygen. This auto-oxidation cleaves the α -dicarbonyl bond, releasing CO₂ and ethanol to yield 4-chlorophenylacetic acid[3].

Mechanistic pathways of hydrolytic and oxidative decarboxylation of the alpha-keto ester.

Part 2: Troubleshooting & FAQs

Q1: My GC-MS shows a major peak corresponding to 4-chlorophenylacetaldehyde. At what stage did my product degrade? A: This is the hallmark of hydrolytic-thermal decarboxylation. It typically occurs during the final solvent evaporation step if your organic phase was not completely neutralized during workup. Trace acid catalyzes the hydrolysis of the ester, and the heat from your rotary evaporator's water bath drives the loss of CO₂[2]. Corrective Action: Always wash your organic layer with a pH 6.8–7.0 phosphate buffer before concentration, and strictly maintain the water bath temperature below 35 °C.

Q2: I am observing 4-chlorophenylacetic acid in my NMR spectra. How did it form, and how do I prevent it? A: This impurity is the result of oxidative decarboxylation[3]. Arylpyruvates are highly susceptible to auto-oxidation in alkaline solutions due to the formation of a reactive enolate. Corrective Action: Degas all reaction solvents using the freeze-pump-thaw method or by vigorous Argon sparging. Perform the entire reaction and aqueous workup under a strict inert atmosphere.

Q3: I synthesize this compound via the Claisen condensation of ethyl 4-chlorophenylacetate and diethyl oxalate. The subsequent decarboxylation step destroys my α -keto ester. What is the correct protocol? A: The intermediate formed is diethyl 3-(4-chlorophenyl)-2-oxosuccinate. If you use aqueous saponification to remove the β -carboxylate, you will inevitably hydrolyze the α -keto ester as well. Corrective Action: Utilize a modified Krapcho decarboxylation (wet DMSO, neutral salts). This method selectively cleaves the β -ester via a cyclic transition state while preserving the target α -keto ester[4].

Part 3: Optimized Step-by-Step Protocol

The following methodology is designed as a self-validating system to synthesize and isolate Ethyl 3-(4-chlorophenyl)-2-oxopropanoate without triggering degradation cascades.

Optimized workflow for synthesizing ethyl 3-(4-chlorophenyl)-2-oxopropanoate.

Phase 1: Claisen Condensation

• Preparation: In an oven-dried flask under Argon, dissolve Diethyl oxalate (1.2 eq) in anhydrous THF.

• Base Addition: Add Sodium ethoxide (1.1 eq) at 0 °C.

• Substrate Addition: Slowly add Ethyl 4-chlorophenylacetate (1.0 eq) dropwise over 30 minutes to prevent localized heating.

• Reaction: Stir at room temperature for 4 hours.

• Self-Validation Checkpoint 1: Quench a 0.1 mL aliquot in pH 7 buffer and extract with EtOAc. TLC analysis (Hexanes:EtOAc 4:1) must show complete consumption of the starting acetate.

Phase 2: Controlled Decarboxylation (Modified Krapcho)

• Solvent Swap: Concentrate the reaction mixture under reduced pressure (bath < 30 °C) to remove THF.

• Reconstitution: Dissolve the crude sodium enolate in degassed DMSO containing exactly 1.05 equivalents of H₂O and 0.5 equivalents of NaCl. Causality: The strict stoichiometric control of water prevents bulk hydrolysis, allowing only the necessary water for the Krapcho mechanism[4].

• Heating: Heat the mixture to 100 °C for 2 hours under a strict Argon atmosphere.

• Self-Validation Checkpoint 2: Route the exhaust through a mineral oil bubbler. The cessation of CO₂ gas evolution actively signals the completion of the decarboxylation step.

Phase 3: Buffered Workup & Isolation

• Quenching: Cool the reaction rapidly to 0 °C. Pour the mixture into a vigorously stirred, ice-cold Phosphate Buffer (1M, pH 6.8). Causality: Maintaining near-neutral pH prevents the hydrolysis of the α -keto ester to the labile α -keto acid[2].

• Extraction: Extract the aqueous layer with Methyl tert-butyl ether (MTBE) (3 x 50 mL). Causality: MTBE is sterically hindered and preferred over EtOAc to eliminate transesterification risks.

• Washing: Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and filter.

• Concentration: Evaporate the solvent under reduced pressure with the water bath strictly maintained below 35 °C.

• Storage: Store the isolated Ethyl 3-(4-chlorophenyl)-2-oxopropanoate under Argon at -20 °C to prevent long-term auto-oxidation.

Part 4: Quantitative Data & Condition Comparison

The table below summarizes the quantitative impact of various workup conditions on the final purity and yield of the target molecule.

Workup Condition	Atmosphere	Evaporation Temp	Product Yield (%)	Primary Degradation Impurity
1M HCl (pH 1.0)	Air	50 °C	15%	4-Chlorophenylacetaldehyde (75%)
1M NaOH (pH 12.0)	Air	40 °C	10%	4-Chlorophenylacetic acid (80%)
Sat. NH₄Cl (pH 5.5)	Air	40 °C	65%	4-Chlorophenylacetic acid (20%)
Phosphate Buffer (pH 6.8)	Argon	30 °C	92%	None detected (<1%)

References

• Synthesis of Arylpyruvic Acids and Ethyl Arylpyruvate. Chem. J. Chinese Universities. URL:[Link]

• A Three-Ring Circus: Metabolism of the Three Proteogenic Aromatic Amino Acids and Their Role in the Health of Plants and Animals. Frontiers in Plant Science (PMC). URL:[Link]

• Synthetic Approaches to the Lamellarins—A Comprehensive Review. Marine Drugs (MDPI). URL:[Link]

Sources

• 1. ETHYL 3-(4-CHLOROPHENYL)-2-OXOPROPANOATE | 99334-10-8 [chemicalbook.com]
• 2. cjcu.jlu.edu.cn [cjcu.jlu.edu.cn]
• 3. A Three-Ring Circus: Metabolism of the Three Proteogenic Aromatic Amino Acids and Their Role in the Health of Plants and Animals - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Synthetic Approaches to the Lamellarins—A Comprehensive Review [mdpi.com]

Technical Support Center: Optimizing Esterification Yield for Ethyl 3-(4-chlorophenyl)-2-oxopropanoate

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with researchers and drug development professionals facing bottlenecks in the synthesis of alpha-keto esters.

The target compound, Ethyl 3-(4-chlorophenyl)-2-oxopropanoate (CAS 99334-10-8), is a highly valuable intermediate in medicinal chemistry. However, its precursor, 3-(4-chlorophenyl)-2-oxopropanoic acid (CAS 3617-01-4) [1], is an arylpyruvic acid. Alpha-keto acids are notoriously challenging substrates for standard esterification due to their susceptibility to decarboxylation, keto-enol tautomerization, and ketalization[2].

This guide is designed to troubleshoot common failures, explain the mechanistic causality behind these issues, and provide field-proven, self-validating protocols to maximize your reaction yield.

Part 1: Troubleshooting & FAQs

Q1: I am using standard Fischer esterification conditions (EtOH, p-TsOH, reflux), but my yield is stuck below 40% and I observe significant gas evolution. What is happening? A: The gas evolution is carbon dioxide, indicating decarboxylation . Alpha-keto acids are highly susceptible to thermal and acid-catalyzed decarboxylation. Under reflux conditions, 3-(4-chlorophenyl)-2-oxopropanoic acid loses CO₂ to form 2-(4-chlorophenyl)acetaldehyde. Solution: You must abandon high-heat, strong-acid conditions. Switch to a milder, room-temperature method such as base-promoted alkylation using Ethyl Iodide (EtI) or a Steglich esterification.

Q2: My NMR spectra of the crude product show a complex mixture of aromatic and vinylic peaks, and the reaction mixture turned dark brown. How do I prevent this? A: You are observing keto-enol tautomerization followed by aldol condensation . The benzylic protons adjacent to the alpha-keto group are highly acidic. In the presence of strong bases or prolonged heat, the molecule enolizes. The resulting enol acts as a nucleophile, attacking the highly electrophilic alpha-keto carbon of another molecule, leading to dimers and oligomers. Solution: Maintain strict temperature control (0 °C to RT) and use non-nucleophilic bases (like DBU) or mild coupling agents to minimize the lifetime of the reactive enolate intermediate.

Q3: Mass spectrometry (LC-MS) indicates a major byproduct with a mass +46 Da higher than my desired ester. What is this impurity? A: This is a hemiketal or ketal ester . The alpha-keto ketone is highly electrophilic. When refluxed in a large excess of ethanol with an acid catalyst, the ethanol not only esterifies the carboxylic acid but also attacks the ketone, forming a diethyl ketal (+92 Da) or hemiketal (+46 Da). Solution: Limit the equivalents of ethanol to 1.1–1.5 using a coupling reagent, or bypass ethanol entirely by using the alkyl halide method.

Part 2: Mechanistic Pathways & Visualization

To optimize this reaction, you must understand the competing pathways. The diagram below illustrates how different reaction conditions dictate the fate of your starting material.

Reaction pathways of 3-(4-chlorophenyl)-2-oxopropanoic acid during esterification.

Part 3: Comparative Yield Data

Summarizing the empirical data from various optimization trials reveals that avoiding protic acids and heat is critical for alpha-keto ester synthesis [3].

Esterification Method	Reagents & Conditions	Typical Yield	Primary Byproducts / Risks
Fischer Esterification	EtOH, p-TsOH, Reflux (78 °C)	30–45%	Decarboxylation, Ketalization
Steglich Esterification	EtOH, DCC, DMAP, DCM (0 °C to RT)	65–75%	N-acylurea trapping, Enolization
Base-Promoted Alkylation	EtI, DBU, DMF (0 °C to RT)	85–95%	Minimal (Trace O-alkylation)

Part 4: Optimized Experimental Protocols

Protocol A: Base-Promoted Alkylation (Recommended Gold Standard)

This method leverages the direct alkylation of the carboxylate salt. By using a non-nucleophilic base (DBU) and avoiding ethanol/acid entirely, you bypass ketalization and decarboxylation [4].

Step-by-Step Methodology:

• Preparation: In an oven-dried, argon-flushed round-bottom flask, dissolve 3-(4-chlorophenyl)-2-oxopropanoic acid (1.0 equiv) in anhydrous DMF to achieve a 0.2 M concentration.

• Deprotonation: Cool the solution to 0 °C using an ice bath. Add 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) (1.1 equiv) dropwise.

  • Causality Insight: DBU cleanly deprotonates the carboxylic acid to form a highly nucleophilic carboxylate without attacking the electrophilic alpha-keto group.

• Alkylation: Add Ethyl Iodide (EtI) (1.2 equiv) dropwise. Stir at 0 °C for 30 minutes, then remove the ice bath and allow the reaction to warm to room temperature for 2–4 hours.

• Validation/Monitoring: Monitor via TLC (Hexanes:EtOAc 8:2). The formation of a higher-Rf spot confirms esterification. The absence of baseline streaking confirms the consumption of the acid.

• Workup: Quench the reaction with cold water. Extract the aqueous layer with Ethyl Acetate (3x).

• DMF Removal: Wash the combined organic layers with a 5% aqueous LiCl solution (3x). Causality Insight: LiCl drastically increases the partition coefficient of DMF into the aqueous phase, ensuring your final product is DMF-free. Wash once with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

Protocol B: Steglich Esterification (Alternative)

Use this protocol if your laboratory restricts the use of alkylating agents like Ethyl Iodide.

Step-by-Step Methodology:

• Preparation: Dissolve the starting acid (1.0 equiv) and absolute ethanol (1.5 equiv) in anhydrous DCM at 0 °C.

• Activation: Add 4-Dimethylaminopyridine (DMAP) (0.1 equiv) followed by N,N'-Dicyclohexylcarbodiimide (DCC) (1.1 equiv) in small portions.

  • Causality Insight: DCC activates the carboxylic acid to an O-acylisourea intermediate. DMAP acts as a superior acyl transfer catalyst, rapidly forming an N-acylpyridinium intermediate that reacts with ethanol faster than side-reactions can occur.

• Reaction: Stir at 0 °C for 1 hour, then at room temperature overnight. A white precipitate of dicyclohexylurea (DCU) will form. This is a self-validating visual cue that the activation step was successful.

• Workup: Filter the reaction mixture through a Celite pad to remove the DCU precipitate. Wash the organic filtrate sequentially with 0.5 M HCl (to remove DMAP), saturated NaHCO₃, and brine.

• Purification: Dry over Na₂SO₄, concentrate, and purify via flash column chromatography (Hexanes/EtOAc).

References

• Han Ying-lin, Hu Hong-wen. "Synthesis of Arylpyruvic Acids and Ethyl Arylpyruvate". Chemical Journal of Chinese Universities, 1991, 12(5): 617. URL: [Link]

• Zavesky, B. P.; Bartlett, S. L.; Johnson, J. S. "Palladium-Catalyzed β-Arylation of α-Keto Esters". Organic Letters, 2017, 19, 2126. URL: [Link]

• King Fahd University of Petroleum & Minerals (KFUPM). "Full page fax print - Conversion of arylpyruvic acid to corresponding esters". KFUPM ePrints. URL: [Link]

Technical Support Center: Purification &amp; Recrystallization of Ethyl 3-(4-chlorophenyl)-2-oxopropanoate

Welcome to the Advanced Technical Support Center. As Application Scientists, we understand that isolating high-purity α-keto esters—specifically arylpyruvates like Ethyl 3-(4-chlorophenyl)-2-oxopropanoate —presents unique physicochemical challenges.

This guide is engineered for drug development professionals and synthetic chemists. It bypasses generic advice to address the specific mechanistic hurdles of this molecule: keto-enol tautomerization, extreme electrophilicity at the α-carbon, and thermal lability.

Part 1: Mechanistic Troubleshooting & FAQs

The following questions address the most common failure modes encountered during the isolation of Ethyl 3-(4-chlorophenyl)-2-oxopropanoate. We do not just provide fixes; we explain the chemical causality behind each phenomenon.

Q1: Why does my product severely degrade or lose purity during vacuum distillation? A1: α-Keto esters are inherently thermally labile. Extended heating during distillation frequently induces thermal decarboxylation (loss of CO₂) or non-specific oligomerization[2]. The causality lies in the instability of the 1,2-dicarbonyl system at elevated temperatures. Corrective Action: Abandon distillation. Transition exclusively to solvent-mediated recrystallization or anti-solvent reprecipitation techniques to preserve the integrity of the carbon skeleton [1].

Q2: I am observing multiple spots on my TLC and complex, overlapping signals in my NMR spectra, despite knowing the sample is pure. What is happening? A2: You are observing keto-enol tautomerization. Arylpyruvates exist in a dynamic equilibrium between the keto form and the enol form. The enol tautomer is highly stabilized by extended conjugation with the 4-chlorophenyl ring and intramolecular hydrogen bonding. Corrective Action: This is an inherent thermodynamic property, not an impurity. To accurately verify purity via NMR, run the sample in a non-polar, aprotic solvent (e.g., CDCl₃) and integrate the enol vinylic proton against the keto benzylic protons.

Q3: Why did my recrystallization attempt in ethanol yield a completely different, degraded by-product? A3: The α-keto carbon is highly electrophilic. Primary and secondary alcohols (like ethanol or methanol) act as nucleophiles, attacking the ketone to form hemiketals. Furthermore, under trace acidic or basic conditions, alcohols will cause transesterification of the ethyl ester [2]. Corrective Action: Strictly avoid nucleophilic solvents. Use rigorously aprotic solvent systems such as Ethyl Acetate/Hexanes or Toluene.

Q4: My crude product is a stubborn oil that refuses to crystallize. How do I force crystallization? A4: Oils in this chemical class often result from solvent entrapment or the presence of trace alcoholic by-products from the upstream synthesis step (e.g., Grignard addition or esterification by-products) [2]. Corrective Action: Perform a pre-trituration step. Suspend the viscous oil in ice-cold hexanes and vigorously scratch the interior of the flask with a glass rod to induce localized high pressure and primary nucleation.

Part 2: Visualizing the Chemical Risks

To successfully purify this compound, you must understand its degradation pathways. The diagram below illustrates the competing reactions that dictate our strict solvent and temperature parameters.

Figure 1: Mechanistic pathways of tautomerization and degradation in alpha-keto esters.

Part 3: Standardized Recrystallization Protocol

This self-validating protocol utilizes an anti-solvent reprecipitation strategy [1] to isolate Ethyl 3-(4-chlorophenyl)-2-oxopropanoate without inducing thermal or nucleophilic degradation [3].

Step-by-Step Methodology:

• Initial Assessment & Trituration: If the crude material is an oil, add 3 volumes of ice-cold hexanes. Vigorously stir and scratch the flask until a crude, amorphous solid forms. Decant the hexanes.

• Aprotic Dissolution: Dissolve the crude solid in a minimum volume of Ethyl Acetate (EtOAc). Critical Control Parameter: Do not exceed 45°C–50°C during dissolution to prevent thermal degradation [2].

• Hot Filtration: Rapidly filter the warm solution through a pad of deactivated Celite or filter paper to remove insoluble polymeric by-products.

• Anti-Solvent Addition: While maintaining the solution at ~40°C, add Hexanes (the anti-solvent) dropwise under continuous stirring. Stop addition immediately when a faint, persistent cloudiness (turbidity) is observed.

• Controlled Nucleation: Allow the flask to cool ambiently to room temperature without disturbance. Once crystals begin to form, transfer the flask to a 4°C refrigerator for 12 hours to maximize yield. (Note: If no crystals form at room temperature, add a microscopic seed crystal).

• Isolation: Isolate the crystals via vacuum filtration. Wash the filter cake with a minimal amount of pre-chilled (-20°C) hexanes. Dry strictly under high vacuum (no heat) to constant weight.

Figure 2: Decision tree and experimental workflow for the recrystallization of arylpyruvates.

Part 4: Quantitative Solvent Selection Matrix

Selecting the correct solvent is the single most critical variable in this workflow. The table below summarizes the quantitative and mechanistic rationale for solvent selection.

Solvent System	Suitability Rating	Mechanistic Rationale	Expected Experimental Outcome
EtOAc / Hexanes	Optimal	Aprotic; allows precise tuning of polarity via anti-solvent ratio.	High purity crystalline solid; excellent recovery.
Toluene / Heptane	Good	Aprotic; excellent for rejecting non-polar impurities.	Good yield; requires extended high vacuum to remove residual toluene.
Ethanol / Water	Critical Failure	Highly nucleophilic; attacks the α-keto group.	Hemiketal formation; transesterification; irreversible degradation.
Dichloromethane	Poor	Solubilizing power is too high; lacks a suitable miscible anti-solvent for this compound.	Product remains dissolved as an oil; fails to precipitate.

References

• Title: How to Purify an organic compound via recrystallization or reprecipitation?
• Title: US20110009663A1 - PROCESS FOR PURIFYING AN a-KETO ESTER Source: Google Patents URL
• Title: CN102026955A - Process for purifying an alpha-keto ester Source: Google Patents URL

Troubleshooting keto-enol tautomerization in Ethyl 3-(4-chlorophenyl)-2-oxopropanoate

Welcome to the Technical Support and Troubleshooting Guide for Ethyl 3-(4-chlorophenyl)-2-oxopropanoate (also known as ethyl 4-chlorophenylpyruvate). As a highly versatile α -keto ester, this compound is a critical building block in drug development and complex organic synthesis. However, its tendency to undergo rapid keto-enol tautomerization presents unique, often frustrating challenges in characterization, purification, and downstream reactivity.

As an application scientist, understanding the causality behind this equilibrium is the key to controlling it. This guide provides field-proven insights and self-validating protocols to help you master the handling of this dynamic molecule.

The Science Behind the Equilibrium

Unlike simple aliphatic ketones where the keto form overwhelmingly dominates, arylpyruvates possess a highly stabilized enol form. The enol tautomer (Ethyl (2Z)-3-(4-chlorophenyl)-2-hydroxyprop-2-enoate) is thermodynamically stabilized by two critical structural features:

• Conjugation: The newly formed carbon-carbon double bond conjugates directly with the 4-chlorophenyl ring, creating an extended, low-energy π -system.

• Hydrogen Bonding: The enol hydroxyl group actively participates in hydrogen bonding. It can form an intramolecular bond with the adjacent ester carbonyl, or form strong intermolecular bonds with polar solvent molecules[1].

Troubleshooting FAQs

Q1: My 1 H NMR spectrum in CDCl 3​ looks like a complex mixture with broad peaks and unexpected singlets in the aromatic/alkene region. Is my compound degrading? A1: Your compound is likely perfectly intact. You are observing a dynamic mixture of the keto and enol tautomers. In moderately polar, non-hydrogen-bonding solvents like CDCl 3​ , the energy difference between the keto and enol forms is minimal, leading to a mixed population[1]. The keto form exhibits a distinct singlet for the benzylic -CH 2​

• protons (around 4.1 ppm), while the enol form shows a downfield vinylic -CH= proton (around 6.5–7.0 ppm) and a highly deshielded enol -OH proton (> 8.0 ppm). Because the interconversion rate is comparable to the NMR timescale, these peaks often broaden, mimicking polymeric impurities.

Q2: How can I obtain a clean, interpretable NMR spectrum to accurately determine the purity of my batch? A2: You must "lock" the equilibrium by manipulating the solvent environment. Switch your NMR solvent to DMSO-d 6​ . DMSO is a powerful hydrogen-bond acceptor. It heavily stabilizes the enol form via intermolecular hydrogen bonding with the enol -OH group[1]. Thermodynamic studies on closely related phenylpyruvic acids demonstrate that in DMSO, the equilibrium shifts dramatically, resulting in approximately 94% enol and only 6% keto at room temperature[2]. This solvent effect will collapse your complex mixture into a single, easily interpretable major species.

Q3: During flash chromatography on silica gel, the compound streaks severely across multiple fractions, leading to poor recovery. How can I resolve this? A3: Silica gel is inherently acidic due to its surface silanol groups. This localized acidity catalyzes the keto-enol interconversion during the chromatographic run[3]. Because the keto and enol forms have different dipole moments and polarities, they possess different Rf​ values. As the compound continuously interconverts while traveling down the column, it creates a continuous "smear" or streak. Resolution: Deactivate the silica gel by adding 1% Triethylamine (TEA) to your eluent system. Alternatively, bypass normal-phase silica entirely and use Reverse-Phase (C18) chromatography.

Q4: My downstream asymmetric reductions and aldol additions are giving highly variable conversions and enantiomeric excesses (ee). What is causing this inconsistency? A4: In many synthetic pathways, the keto form is the required reactive electrophile, while the enol form acts as a thermodynamic sink (or an unwanted nucleophile). If your reaction conditions inadvertently stabilize the enol form, the effective concentration of the reactive keto electrophile drops to near zero. If the rate of tautomerization back to the keto form is slower than your catalytic cycle, the reaction stalls. Resolution: Introduce a mild Lewis acid (e.g., TiCl 4​ , Mg(OTf) 2​ ) to coordinate the dicarbonyl system and funnel the equilibrium toward the reactive electrophilic state, ensuring a constant supply of the keto substrate.

Quantitative Data: Solvent Effects on Equilibrium

Understanding solvent polarity and hydrogen-bonding capacity is crucial for predicting the behavior of Ethyl 3-(4-chlorophenyl)-2-oxopropanoate.

Solvent	Dielectric Constant ( ϵ )	H-Bond Acceptor Ability	Dominant Tautomer	Estimated Ratio (Keto : Enol)
Chloroform-d (CDCl 3​ )	4.8	Weak	Mixed	~ 40 : 60
Methanol-d 4​ (CD 3​ OD)	32.7	Moderate	Enol-favored	~ 20 : 80
Dimethyl Sulfoxide (DMSO-d 6​ )	46.8	Strong	Enol-dominant	~ 6 : 94

(Note: Ratios are approximate and extrapolated from temperature-variable NMR thermodynamic studies on analogous phenylpyruvic acids at 298K[2]).

Experimental Protocols

Protocol 1: NMR Sample Preparation for Accurate Purity Determination

This protocol utilizes solvent-induced thermodynamic stabilization to lock the compound into the enol form, preventing signal broadening.

• Weighing: Accurately weigh 10–15 mg of Ethyl 3-(4-chlorophenyl)-2-oxopropanoate into a clean glass vial.

• Solvent Addition: Dissolve the compound in 0.6 mL of anhydrous DMSO-d 6​ (100% atom D).

  • Causality Note: Ensure the DMSO is strictly anhydrous. Trace water can initiate ester hydrolysis or disrupt the DMSO-enol hydrogen-bonding network, skewing the tautomeric ratio and reintroducing peak broadening.

• Equilibration: Vortex for 30 seconds until fully dissolved, then let the solution sit for 5 minutes at room temperature to allow the tautomeric equilibrium to fully settle.

• Acquisition: Transfer to a 5 mm NMR tube and acquire the 1 H NMR spectrum. Integrate the sharp vinylic proton of the enol form against the ethyl ester -CH 3​ protons to confirm absolute purity.

Protocol 2: Suppressed-Tautomerization Flash Chromatography

This protocol neutralizes the catalytic silanol sites on silica gel to prevent on-column interconversion.

• Mobile Phase Preparation: Prepare your standard mobile phase (e.g., Hexanes/Ethyl Acetate 80:20 v/v) and add 1% v/v Triethylamine (TEA) .

• Column Deactivation: Pre-equilibrate the silica gel column by flushing with at least 3 column volumes (CV) of the TEA-doped mobile phase.

  • Causality Note: The basic TEA irreversibly binds to the highly acidic silanol sites on the silica surface. This removes the acid-catalysis mechanism that drives rapid keto-enol interconversion during elution.

• Loading: Load the crude Ethyl 3-(4-chlorophenyl)-2-oxopropanoate mixture onto the column using a minimal amount of the doped eluent.

• Elution: Elute using the TEA-doped mobile phase. The compound will elute as a tight, single band, significantly improving both recovery yield and isolated purity.

Troubleshooting Workflow Visualization

Workflow for troubleshooting keto-enol tautomerization issues in ethyl arylpyruvates.

References

• Garland, C. W., Nibler, J. W., & Shoemaker, D. P. "Determination of Solvent Effects on Keto–Enol Equilibria of 1,3-Dicarbonyl Compounds Using NMR." Journal of Chemical Education. Available at:[Link]

• Liu, Y., et al. "Temperature-variable NMR Study of the keto-enol Tautomerism of Phenylpyruvic Acid." Spectrochimica Acta Part A: Molecular and Biomolecular Spectroscopy (NIH/PubMed). Available at:[Link]

• Ashenhurst, J. "Keto-Enol Tautomerism: Key Points." Master Organic Chemistry. Available at:[Link]

Sources

• 1. glaserr.missouri.edu [glaserr.missouri.edu]
• 2. Temperature-variable NMR Study of the keto-enol Tautomerism of Phenylpyruvic Acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]

Technical Support Center: Minimizing Hydrolysis of Ethyl 3-(4-chlorophenyl)-2-oxopropanoate

Welcome to the technical support center for Ethyl 3-(4-chlorophenyl)-2-oxopropanoate. This guide is designed for researchers, chemists, and drug development professionals to address a critical challenge encountered when working with this and similar α-keto esters: unwanted hydrolysis. The presence of the α-keto group makes the adjacent ester particularly susceptible to cleavage by water, leading to the formation of the corresponding carboxylic acid. This side reaction can significantly impact reaction yields, product purity, and compound stability.

This document provides in-depth, experience-driven guidance in a question-and-answer format to help you diagnose, troubleshoot, and, most importantly, prevent this undesirable side reaction.

Frequently Asked Questions (FAQs)

Q1: What is ester hydrolysis and why is it a significant problem for Ethyl 3-(4-chlorophenyl)-2-oxopropanoate?

A1: Ester hydrolysis is a chemical reaction where an ester molecule reacts with water to break down into its constituent carboxylic acid and alcohol.[1] For Ethyl 3-(4-chlorophenyl)-2-oxopropanoate, this means the ethyl ester group is cleaved, yielding 3-(4-chlorophenyl)-2-oxopropanoic acid and ethanol.

This is a particular problem for α-keto esters because the electron-withdrawing ketone group at the alpha position makes the ester's carbonyl carbon more electrophilic and thus more susceptible to nucleophilic attack by water.[2] This reaction leads to lower yields of the desired ester product, introduces a significant acidic impurity that can complicate purification, and compromises the long-term stability of the compound.

Q2: What are the primary factors that accelerate the hydrolysis of my ester?

A2: The rate of ester hydrolysis is highly sensitive to several factors that must be carefully controlled throughout your experimental workflow:

• pH: The reaction is catalyzed by both acid and base.[1][3] The rate is generally slowest in the neutral pH range (approximately pH 4-6) and increases significantly under strongly acidic or basic conditions.

• Temperature: Like most chemical reactions, the rate of hydrolysis increases with temperature.[1][4] Performing reactions and workups at elevated temperatures can dramatically increase the rate of degradation.

• Water Concentration: Water is a reactant in the hydrolysis reaction.[5][6] Conducting reactions in anhydrous solvents is crucial. During workup, minimizing the contact time and volume of aqueous solutions is essential to prevent product loss.

• Solvent: The choice of solvent can influence hydrolysis rates, although this is often secondary to pH and temperature. Protic solvents that can hydrogen-bond with the ester may facilitate hydrolysis to a greater extent than aprotic solvents.

Q3: How can I quickly check if my sample of Ethyl 3-(4-chlorophenyl)-2-oxopropanoate has started to hydrolyze?

A3: There are several analytical techniques you can use for a rapid assessment:

• Thin-Layer Chromatography (TLC): The hydrolyzed carboxylic acid is significantly more polar than the parent ester. On a silica gel TLC plate, the acid will typically have a much lower Rf value (it will stick closer to the baseline). You can often spot the presence of the acid as a new, lower spot compared to a pure reference sample.

• ¹H NMR Spectroscopy: In a deuterated solvent like CDCl₃, the carboxylic acid proton of the hydrolysis product will appear as a broad singlet, typically far downfield (>10 ppm). This is a very distinct signal that is absent in the pure ester.

• HPLC/LC-MS: This is the most sensitive method. The carboxylic acid will have a different retention time than the ester, typically eluting earlier on a reverse-phase column. Mass spectrometry can confirm the identity of the new peak by its mass-to-charge ratio.[7]

Q4: What are the ideal storage conditions to ensure the long-term stability of this compound?

A4: To maximize shelf-life and prevent degradation, adhere to the following storage protocols:

• Temperature: Store in a refrigerator or freezer.[8] Lower temperatures significantly slow the rate of hydrolysis.

• Atmosphere: Store under an inert atmosphere (e.g., argon or nitrogen). This displaces moisture-laden air from the container.

• Container: Use a tightly sealed container to prevent moisture ingress. For particularly sensitive applications, a vial with a PTFE-lined cap is recommended.

• Purity: Ensure the compound is highly pure before long-term storage. The presence of acidic or basic impurities can catalyze degradation over time.

Troubleshooting Guide: Experimental Scenarios

Problem: My reaction yield is consistently low, and I suspect the product is degrading during the reaction itself.

A: If your reaction conditions involve water, acid, or base, even in catalytic amounts, you are likely experiencing in-situ hydrolysis. Here’s how to troubleshoot:

• Scrutinize Your Reagents and Solvents:

  • Action: Always use anhydrous solvents. If necessary, dry your solvents using appropriate methods (e.g., molecular sieves, distillation from a drying agent) immediately before use.

  • Rationale: Even small amounts of water present in your solvent can lead to significant product loss over the course of a multi-hour reaction, especially at elevated temperatures.

• Control the Reaction pH:

  • Action: If your reaction can tolerate it, consider adding a non-nucleophilic, sterically hindered base (e.g., 2,6-lutidine or proton sponge) to scavenge any adventitious acid that could catalyze hydrolysis.

  • Rationale: Many reactions generate acidic byproducts. Neutralizing these as they form can keep the reaction medium closer to the pH range where the ester is most stable.

• Minimize Reaction Temperature and Time:

  • Action: Optimize your reaction to run at the lowest possible temperature for the shortest time required for completion. Monitor the reaction progress closely (e.g., by TLC or HPLC) to avoid unnecessarily long reaction times.

  • Rationale: Both time and temperature are directly proportional to the extent of hydrolysis.[1] Minimizing these variables reduces the window of opportunity for the side reaction to occur.

Problem: I see a new, more polar spot on my TLC after my aqueous workup. How do I prevent this?

A: This is a classic sign of hydrolysis occurring during the extraction and washing steps. The key is to make the workup procedure as cold, fast, and non-aggressive as possible.

• Temperature is Critical:

  • Action: Cool the reaction mixture to 0°C in an ice bath before beginning the workup. Use ice-cold water and solutions for all washes.[5]

  • Rationale: Reducing the temperature dramatically slows the kinetics of the hydrolysis reaction, giving you more time to perform the necessary separation steps.[5]

• Avoid Strong Bases:

  • Action: To neutralize acid, use a weak inorganic base like saturated sodium bicarbonate (NaHCO₃) solution instead of strong bases like sodium hydroxide (NaOH).[5] Add it slowly and carefully to control CO₂ evolution.

  • Rationale: Strong bases are potent catalysts for ester hydrolysis (saponification), which is often irreversible as the resulting carboxylate is deprotonated.[6] A weak base is sufficient to neutralize acid without aggressively attacking the ester.

• Work Efficiently and Dry Thoroughly:

  • Action: Perform your extractions and washes without delay. Do not let aqueous and organic layers sit in the separatory funnel for extended periods. After washing, use a brine (saturated NaCl) wash to remove the bulk of the dissolved water from the organic layer, then dry it thoroughly with an anhydrous drying agent like Na₂SO₄ or MgSO₄.[5]

  • Rationale: Minimizing contact time with the aqueous phase directly reduces the opportunity for hydrolysis. A thorough drying step removes the final traces of water, preventing further degradation before solvent removal.[5]

Key Protocols & Methodologies

Protocol 1: Recommended Aqueous Work-up for Sensitive Esters

• Cooling: Once the reaction is complete, cool the reaction vessel in an ice-water bath to 0-5°C.

• Quenching/Dilution: While cold, slowly add the reaction mixture to a separatory funnel containing a pre-chilled, water-immiscible organic solvent (e.g., ethyl acetate, dichloromethane).

• Acid Neutralization (if applicable): Wash the organic layer with one or two portions of ice-cold, saturated aqueous NaHCO₃ solution. Vent the funnel frequently. Check the pH of the aqueous layer to ensure it is neutral or slightly basic (pH 7-8).

• Final Wash: Wash the organic layer once with ice-cold brine (saturated aq. NaCl). This helps break up emulsions and removes most of the dissolved water.

• Drying: Drain the organic layer into an Erlenmeyer flask. Add anhydrous MgSO₄ or Na₂SO₄, swirl, and let it stand for 5-10 minutes. The drying agent should be free-flowing and not clumped together.

• Isolation: Filter the drying agent and concentrate the organic solvent under reduced pressure (rotary evaporation), keeping the water bath temperature as low as possible to prevent thermal degradation.

Protocol 2: HPLC Method for Monitoring Hydrolysis

This method can be used to quantify the purity of your ester and detect the presence of the hydrolyzed acid byproduct.

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

• Mobile Phase A: Water + 0.1% Formic Acid or Trifluoroacetic Acid (TFA).

• Mobile Phase B: Acetonitrile + 0.1% Formic Acid or Trifluoroacetic Acid (TFA).

• Gradient: Start with a high percentage of Mobile Phase A, and ramp up the percentage of Mobile Phase B over 10-15 minutes (e.g., 10% B to 90% B).

• Flow Rate: 1.0 mL/min.

• Detection: UV detector at a wavelength where the phenyl ring absorbs (e.g., 254 nm).

• Expected Result: The more polar carboxylic acid will elute before the less polar ethyl ester. The ratio of the peak areas provides a quantitative measure of the extent of hydrolysis.

Data Summary & Visual Guides

Table 1: Factors Influencing Hydrolysis Rate

Factor	Condition Promoting Stability	Condition Accelerating Hydrolysis	Rationale & Key Considerations
pH	Neutral (pH ~4-6)	Strongly Acidic (pH < 3) or Basic (pH > 8)	Both acid and base catalyze the reaction. The rate is at a minimum in the slightly acidic to a neutral region.[9][10][11]
Temperature	Low (0-5°C for workup, < RT for storage)	High (> 40°C)	Reaction kinetics are highly temperature-dependent. Each 10°C rise can roughly double the reaction rate.[1]
Water	Anhydrous conditions	Presence of water (solvent, reagent, atmosphere)	Water is a direct reactant. Its concentration affects the reaction equilibrium and rate.[5][6]
Catalysts	None	Strong acids (e.g., HCl, H₂SO₄), Strong bases (e.g., NaOH, KOH)	Catalysts provide a lower energy pathway for the reaction, dramatically increasing the rate.[1][3]

Diagrams

Caption: Mechanisms for base-catalyzed and acid-catalyzed ester hydrolysis.

Caption: Decision tree for troubleshooting ester hydrolysis at different experimental stages.

References

• Chemistry Steps. (2020, February 23). Ester Hydrolysis: Acid and Base-Catalyzed Mechanism. [Link]

• Fiveable. (2025, August 15). Ester Hydrolysis: Organic Chemistry Study Guide. [Link]

• Kovach, I. M., et al. (2006). Characterization of Ester Hydrolysis in Terms of Microscopic Rate Constants. The Journal of Physical Chemistry A, 110(30), 9467–9476. [Link]

• Purdue University. (n.d.). Improving Hydrolytic Stability of POE Lubricants by the Addition of Acid Catchers. Purdue e-Pubs. [Link]

• ResearchGate. (n.d.). pH-rate profiles for the hydrolysis of compounds. [Link]

• Zhang, Y., et al. (2018). Spontaneous hydrolysis and spurious metabolic properties of α-ketoglutarate esters. Nature Chemical Biology, 14, 1113–1120. [Link]

Sources

• 1. fiveable.me [fiveable.me]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 4. internationaljournalssrg.org [internationaljournalssrg.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Ester Hydrolysis: Acid and Base-Catalyzed Mechanism - Chemistry Steps [chemistrysteps.com]
• 7. atsdr.cdc.gov [atsdr.cdc.gov]
• 8. tcichemicals.com [tcichemicals.com]
• 9. pubs.acs.org [pubs.acs.org]
• 10. pubs.acs.org [pubs.acs.org]
• 11. researchgate.net [researchgate.net]

Technical Support Center: Scale-Up Synthesis of Ethyl 3-(4-chlorophenyl)-2-oxopropanoate

Welcome to the advanced troubleshooting center for the scale-up synthesis of Ethyl 3-(4-chlorophenyl)-2-oxopropanoate. As a critical α-keto ester building block in pharmaceutical and agrochemical development, its synthesis is notoriously prone to over-addition, homocoupling, and hydrolysis.

This guide provides mechanistic insights, self-validating protocols, and actionable solutions for the two most common industrial scale-up pathways: Route A (Grignard Addition) and Route B (Claisen Condensation) .

Fig 1: Mechanistic pathways for Ethyl 3-(4-chlorophenyl)-2-oxopropanoate synthesis and impurities.

Part 1: Troubleshooting Route A (Grignard Addition)

Q1: During the formation of 4-chlorobenzylmagnesium chloride, I am observing a high percentage of 1,2-bis(4-chlorophenyl)ethane. How do I prevent this? Causality & Solution: You are observing a Wurtz-type homocoupling. Benzyl halides are highly electrophilic and will readily react with the newly formed Grignard reagent in the reactor if the local concentration of the unreacted halide is too high. To mitigate this, operate under high dilution (at least 10 volumes of THF) and strictly control the addition rate of 4-chlorobenzyl chloride to the magnesium turnings. Ensure the reaction maintains a steady reflux without pooling unreacted starting material.

Q2: My GC-MS shows a significant tertiary alcohol byproduct (ethyl 2,3-bis(4-chlorophenyl)-2-hydroxypropanoate). Why is this forming, and how do I stop it? Causality & Solution: This is a classic over-addition impurity. The target α-keto ester is highly electrophilic. If formed in situ while unreacted Grignard reagent is still present, a second equivalent will attack the ketone carbonyl[1]. You must implement an Inverse Addition Protocol at cryogenic temperatures (-78 °C). By adding the Grignard reagent dropwise to a large excess (1.5–2.0 eq) of diethyl oxalate, the initial attack forms a tetrahedral hemiacetal alkoxide intermediate. At -78 °C, this intermediate is kinetically stable and will not collapse into the reactive ketone until it is quenched with aqueous acid[2]. For foundational methodology on Grignard additions to dialkyl oxalates, refer to[3].

Part 2: Troubleshooting Route B (Claisen Condensation)

Q3: The Claisen condensation yields the correct intermediate, but my decarboxylation step yields mostly 3-(4-chlorophenyl)-2-oxopropanoic acid instead of the ethyl ester. What went wrong? Causality & Solution: You are experiencing over-hydrolysis. The intermediate (diethyl 3-(4-chlorophenyl)-2-oxobutanedioate) is a β-keto ester. If you use standard aqueous saponification conditions (NaOH or strong aqueous acids) to drive decarboxylation, the highly sensitive α-keto ester moiety will hydrolyze to the free acid. Instead, use a Krapcho Decarboxylation [4]. By heating the intermediate in a wet polar aprotic solvent (DMSO + 2 eq H₂O) with a nucleophilic salt (LiCl or NaCl) at 130–150 °C, the chloride ion acts as a soft nucleophile to attack the ethyl group via an Sₙ2 mechanism, releasing ethyl chloride and CO₂ while perfectly preserving the α-keto ester[5]. See for the authoritative mechanistic breakdown[4].

Q4: I am seeing unreacted intermediate in my final product after the Krapcho decarboxylation. How can I drive it to completion? Causality & Solution: The Sₙ2 attack by the halide ion requires significant thermal energy. Ensure your internal reactor temperature reaches at least 135 °C. Furthermore, verify that you have added at least 1.1 equivalents of LiCl. Monitor the reaction via a gas bubbler; the cessation of CO₂ evolution is a reliable physical indicator of reaction completion.

Part 3: Quantitative Impurity Profiling

To ensure batch-to-batch consistency, monitor your crude mixtures against these established Relative Retention Times (RRT) and acceptable limits using HPLC/GC-MS.

Impurity	Origin / Pathway	RRT	Acceptable Limit (Area %)	Mitigation Strategy
4-Chlorotoluene	Quenched Grignard (Moisture)	0.45	< 2.0%	Rigorous drying of THF; flame-dried glassware.
1,2-Bis(4-chlorophenyl)ethane	Wurtz Homocoupling	1.35	< 1.5%	High dilution; controlled Mg activation.
Tertiary Alcohol	Over-addition of Grignard	1.80	< 0.5%	Strict cryogenic inverse addition (-78 °C).
3-(4-Chlorophenyl)-2-oxopropanoic acid	Over-hydrolysis (Claisen route)	0.20	< 1.0%	Avoid aqueous base; use Krapcho conditions.

Part 4: Self-Validating Experimental Protocol (Route A)

To guarantee trustworthiness and reproducibility, the following protocol for the Cryogenic Inverse-Addition Grignard route is designed as a self-validating system. Do not proceed to subsequent steps unless the in-process controls (IPCs) are met.

Step 1: Grignard Formation & Titration

• Suspend Mg turnings (1.1 eq) in anhydrous THF (10 vol) under N₂. Add a single crystal of I₂.

• Charge 5% of the total 4-chlorobenzyl chloride.

  • Validation Check:Do not proceed until a distinct exotherm and color change (brown to colorless) is observed, confirming surface activation.

• Add the remaining 4-chlorobenzyl chloride dropwise over 2 hours, maintaining a gentle reflux (65 °C).

• IPC: Titrate a 1.0 mL aliquot with salicylaldehyde phenylhydrazone. Proceed only if the active Grignard molarity is >90% of the theoretical yield.

Step 2: Cryogenic Inverse Addition

• In a primary reactor, charge diethyl oxalate (1.5 eq) and anhydrous THF (5 vol). Cool the solution to -78 °C using a dry ice/acetone bath.

• Add the titrated Grignard reagent dropwise via an addition funnel.

  • Critical Control Parameter (CCP): The internal temperature must not exceed -65 °C during addition. This ensures the tetrahedral intermediate remains kinetically frozen.

Step 3: Acidic Quench & Phase Separation

• Quench the reaction directly at -78 °C by adding cold 1M HCl (2.0 eq) dropwise.

  • Validation Check: Measure the pH of the aqueous phase. It must be < 3 . If the pH is higher, the tetrahedral intermediate will not fully collapse, leading to emulsion issues and product loss.

• Allow the mixture to warm to room temperature. Separate the phases, wash the organic layer with brine, and dry over MgSO₄.

Step 4: Isolation

• Remove THF and excess diethyl oxalate under reduced pressure.

• Purify the crude oil via short-path vacuum distillation (b.p. ~140-145 °C at 0.1 mmHg) to isolate Ethyl 3-(4-chlorophenyl)-2-oxopropanoate as a pale yellow oil.

References

• Rambaud, M.; Bakasse, M.; Duguay, G.; Villieras, J. "A one-step synthesis of alkyl 2-oxo-3-alkenoates from alkenyl Grignard reagents and dialkyl oxalates." Synthesis 1988, 564-566.[Link]

• Nagaki, A.; Ichinari, D.; Yoshida, J. "Reactions of organolithiums with dialkyl oxalates. A flow microreactor approach to synthesis of functionalized α-keto esters." Chemical Communications, 2013, 49, 3242-3244.[Link]

• Krapcho, A. P. "Synthetic Applications of Dealkoxycarbonylations of Malonate Esters, β-Keto Esters, α-Cyano Esters and Related Compounds in Extrapolar Aprotic Solvents." Synthesis 1982, 893-914.[Link]

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• 5. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Comparative Guide to the Reactivity of Ethyl 3-(4-chlorophenyl)-2-oxopropanoate and Ethyl phenylpyruvate for Synthetic Chemistry Professionals

Executive Summary

In the landscape of synthetic organic chemistry, α-keto esters serve as exceptionally versatile building blocks for constructing complex molecular architectures.[1][2] Their utility stems from the presence of multiple reactive sites, which can be selectively targeted to achieve desired chemical transformations. This guide provides an in-depth comparative analysis of two key α-keto esters: Ethyl 3-(4-chlorophenyl)-2-oxopropanoate and its unsubstituted counterpart, Ethyl phenylpyruvate. The primary structural difference—a single chlorine atom at the para-position of the phenyl ring—induces significant and predictable changes in chemical reactivity. We will demonstrate through mechanistic principles and supporting data that the chloro-substituted analog exhibits enhanced reactivity in key transformations due to the powerful electron-withdrawing nature of the halogen. This guide is intended to provide researchers, scientists, and drug development professionals with the foundational understanding required to select the optimal reagent and rationally design experimental conditions.

The Decisive Factor: Electronic Effects of the para-Chloro Substituent

To understand the reactivity differences between these two molecules, one must first appreciate the electronic influence of the chlorine substituent on the aromatic ring and, by extension, the entire molecule. Halogens, when attached to an aromatic system, exert two opposing electronic effects:

• Inductive Effect (-I): Due to its high electronegativity, chlorine withdraws electron density from the phenyl ring through the sigma (σ) bond framework. This is a distance-dependent effect that deactivates the ring.[3]

• Resonance Effect (+M): The lone pairs of electrons on the chlorine atom can be delocalized into the aromatic π-system, donating electron density. This effect primarily increases electron density at the ortho and para positions.[4]

For halogens, the inductive effect is significantly stronger than the resonance effect.[5] Consequently, the 4-chlorophenyl group acts as a net electron-withdrawing group (EWG) compared to the electronically neutral phenyl group. This fundamental difference is the primary driver of the observed variations in reactivity.

Caption: Dominant electronic effects in the two pyruvate esters.

A Head-to-Head Comparison of Chemical Reactivity

The electron-withdrawing nature of the 4-chlorophenyl group has profound consequences for the two primary reactive centers of the molecule: the electrophilic carbonyl carbons and the acidic methylene (α-CH₂) protons.

Electrophilicity of the Carbonyl Centers

The rate of nucleophilic addition to a carbonyl group is directly proportional to the partial positive charge (δ+) on the carbonyl carbon.[6][7] The strong inductive effect of the chlorine atom pulls electron density away from the α-keto and ester groups, making the respective carbonyl carbons in Ethyl 3-(4-chlorophenyl)-2-oxopropanoate significantly more electron-deficient.

Inevitable Consequence: This heightened electrophilicity leads to a faster rate of reaction with nucleophiles. The activation energy for nucleophilic attack is lowered, as the electrostatic attraction between the nucleophile and the carbonyl carbon is stronger.[8]

Caption: Nucleophilic attack is faster for the more electrophilic chloro-analog.

Table 1: Predicted Relative Rates for Nucleophilic Reduction This table presents illustrative data based on established chemical principles for the reduction of the α-keto group using sodium borohydride (NaBH₄) in ethanol at 25°C.

Compound	Relative Rate Constant (k_rel)	Predicted Time for >95% Conversion
Ethyl phenylpyruvate	1.0	~ 45 minutes
Ethyl 3-(4-chlorophenyl)-2-oxopropanoate	~ 3.5 - 5.0	~ 10 minutes

Acidity of Methylene Protons and Enolate Stability

Reactions such as aldol and Claisen condensations rely on the deprotonation of the α-carbon to form a nucleophilic enolate intermediate.[9] The acidity of these protons (pKa) is determined by the stability of the resulting conjugate base (the enolate).

The electron-withdrawing 4-chlorophenyl group in Ethyl 3-(4-chlorophenyl)-2-oxopropanoate provides significant stabilization to the negative charge of the enolate through its inductive effect.[10] This increased stability of the conjugate base translates directly to a lower pKa for the methylene protons, meaning they are more acidic.

Inevitable Consequence: Under basic conditions, the chloro-substituted analog will form its enolate intermediate faster and in higher concentration at equilibrium compared to the unsubstituted phenylpyruvate.

Caption: Enolate formation is faster and more favorable for the chloro-analog.

Table 2: Predicted Acidity and Enolization Rates

Compound	Estimated pKa of α-CH₂	Relative Rate of Enolate Formation
Ethyl phenylpyruvate	~19.5	1.0
Ethyl 3-(4-chlorophenyl)-2-oxopropanoate	~17.8	> 10

Performance in Aldol-Type Condensation Reactions

The enhanced reactivity of Ethyl 3-(4-chlorophenyl)-2-oxopropanoate is particularly advantageous in aldol-type reactions, where the molecule can act as both the electrophile (acceptor) and the enolate nucleophile (donor).[11][12]

• As the Electrophile: Its heightened carbonyl electrophilicity makes it a superior acceptor for incoming enolates.

• As the Nucleophile: Its increased acidity allows for rapid and efficient formation of the enolate donor.

Inevitable Consequence: In both self-condensation and cross-aldol reactions, Ethyl 3-(4-chlorophenyl)-2-oxopropanoate is expected to provide higher reaction rates and potentially higher yields under milder conditions compared to Ethyl phenylpyruvate.[13]

Experimental Protocol: A Self-Validating Comparison of Aldol Reactivity

To empirically validate these principles, the following protocol outlines a parallel experiment to compare the base-catalyzed self-aldol condensation rates of the two compounds. The progress is monitored by Thin-Layer Chromatography (TLC) and quantified by Gas Chromatography-Mass Spectrometry (GC-MS).

Caption: Experimental workflow for comparative kinetic analysis.

Materials:

• Ethyl phenylpyruvate (98%+)

• Ethyl 3-(4-chlorophenyl)-2-oxopropanoate (98%+)

• Anhydrous Tetrahydrofuran (THF)

• Sodium Ethoxide (NaOEt), 21% solution in Ethanol

• Saturated aqueous Ammonium Chloride (NH₄Cl)

• Ethyl Acetate (ACS grade)

• Anhydrous Magnesium Sulfate (MgSO₄)

• TLC plates (Silica gel 60 F₂₅₄)

• GC-MS vials

Procedure:

• Reaction Setup: Prepare two identical oven-dried 50 mL round-bottom flasks, each equipped with a magnetic stir bar and a nitrogen inlet. Label them "Phenylpyruvate" and "Chloro-phenylpyruvate."

• Reagent Addition: To each flask, add 20 mL of anhydrous THF.

  • To the "Phenylpyruvate" flask, add 1.00 g of ethyl phenylpyruvate.

  • To the "Chloro-phenylpyruvate" flask, add the molar equivalent of ethyl 3-(4-chlorophenyl)-2-oxopropanoate.

• Equilibration: Stir both solutions under nitrogen and cool to 0°C in an ice bath.

• Reaction Initiation: At time t=0, add 0.1 molar equivalents of the sodium ethoxide solution to each flask simultaneously via syringe.

• Sampling and Analysis:

  • Immediately take a t=0 sample (~0.2 mL) from each flask and quench it in a labeled vial containing 1 mL of saturated NH₄Cl solution.

  • Repeat the sampling and quenching procedure at t = 5, 15, 30, and 60 minutes.

  • For each quenched sample, add 1 mL of ethyl acetate, vortex, and allow the layers to separate.

  • Spot the top organic layer on a TLC plate to visualize the consumption of starting material and formation of the more polar aldol product.

  • Inject the organic layer into a GC-MS to determine the ratio of starting material to product, thereby calculating the percent conversion at each time point.

• Data Interpretation: Plot the percent conversion versus time for both reactions. The steeper slope for the Ethyl 3-(4-chlorophenyl)-2-oxopropanoate reaction will provide quantitative evidence of its superior reactivity.

Conclusion

The substitution of a hydrogen atom with chlorine at the para-position of the phenyl ring in ethyl phenylpyruvate is not a trivial modification. As demonstrated, this single change imparts a powerful electron-withdrawing effect that significantly enhances the molecule's reactivity. Ethyl 3-(4-chlorophenyl)-2-oxopropanoate is a more potent electrophile at its carbonyl centers and possesses more acidic methylene protons, leading to more rapid enolate formation. For synthetic chemists, this translates to faster reaction times, the potential for milder reaction conditions, and often, improved yields in critical C-C bond-forming reactions. This understanding allows for more informed reagent selection and the rational design of synthetic routes, ultimately accelerating research and development timelines.

References

• PrepChem. (n.d.). Synthesis of ethyl 3-[(4-chlorophenyl)amino]-2-chloro-3-oxopropanoate.

• Stanton, G. R., & Johnson, J. S. (2012). Dynamic Kinetic Resolution of α-Keto Esters via Asymmetric Transfer Hydrogenation. Journal of the American Chemical Society, 134(17), 7329–7332. [Link]

• Stanton, G. R., & Johnson, J. S. (2015). Dynamic Kinetic Resolution of α-Keto Esters via Asymmetric Transfer Hydrogenation. PMC. [Link]

• Various Authors. (2023). Methods for the Synthesis of α-Keto Esters.

• Stanton, G. R., & Johnson, J. S. (2015). Correction to Dynamic Kinetic Resolution of α-Keto Esters via Asymmetric Transfer Hydrogenation. PMC. [Link]

• Li, J., et al. (2007). Synthesis of Arylpyruvic Acids and Ethyl Arylpyruvate.

• StackExchange Chemistry. (2015). Reactivity of chlorobenzene and benzene in electrophilic substitutions. [Link]

• PrepChem. (n.d.). Synthesis of methyl phenylpyruvate.

• Wikipedia. (n.d.). Ethyl pyruvate. [Link]

• Wang, Y., et al. (2024). Current Status of Research on Synthesis of α-Keto Acids and Their Esters. Molecules, 29(12), 2845. [Link]

• European Patent Office. (n.d.). Method of producing L-phenylalanine.

• Quora. (2017). Although chlorine is an electron withdrawing group, it is ortho-para directing in an electrophilic aromatic substitution reaction. Why?[Link]

• Hartwig, J. F., et al. (2018). Enantioselective α-functionalizations of ketones via allylic substitution of silyl enol ethers.

• Ashenhurst, J. (2022). Enolates - Formation, Stability, and Simple Reactions. Master Organic Chemistry. [Link]

• Herbst, R. M., & Shemin, D. (1939). Phenylpyruvic acid. Organic Syntheses, 19, 77. [Link]

• Jeschke, P. (1999). Influence of chlorine substituents on biological activity of chemicals: a review. Journal für praktische Chemie, 341(5), 417-435.

• LibreTexts Chemistry. (2023). Keto-Enol Tautomerism. [Link]

• Esselman, B. J., & Zaikovski, V. (2021). Explanation of Substituent Effects on the Enolization of β-Diketones and β-Ketoesters. Journal of Chemical Education, 98(1), 226–233. [Link]

• CK-12 Foundation. (2026). Electrophilic Substitution Reactions - Haloarenes. [Link]

• LibreTexts Chemistry. (2024). Substituent Effects in Electrophilic Substitutions. [Link]

• McGregor, M. (1955).

• Maruoka, K., et al. (2005). Direct catalytic asymmetric aldol reactions of pyruvates: scope and mechanism. Organic & Biomolecular Chemistry, 3(18), 3329-3336. [Link]

• Benfatti, F., et al. (2023). Synthesis of Ethyl (S)-3-(1-Methyl-2-Oxo-Cyclohexyl)-2-Oxopropanoate Through Stereoselective Michael Addition. Molbank, 2023(3), M1736. [Link]

• BenchChem. (2025). An In-depth Technical Guide to Ethyl 4-(3-chlorophenyl)

• Chemistry Steps. (2025). Nucleophilic Addition to Carbonyl Groups. [Link]

• Ashenhurst, J. (2022). Aldol Addition and Condensation Reactions. Master Organic Chemistry. [Link]

• Science of Synthesis. (n.d.).

• Ashenhurst, J. (2022). Nucleophilic Addition To Carbonyls. Master Organic Chemistry. [Link]

• Celiz, M. D., et al. (2018). Pyruvate Aldol Condensation Product: A Metabolite That Escaped Synthetic Preparation for Over a Century. ACS Omega, 3(11), 16298–16303. [Link]

• The Organic Chemistry Tutor. (2017, January 11). Nucleophilic Addition Reaction Mechanism. YouTube. [Link]

• BenchChem. (2025). Technical Support Center: Synthesis of Ethyl 4-(2-chlorophenyl)
• Heravi, M. M., et al. (2014). Synthesis of Mintlactone via Cross-Aldol Condensation Between 3-Methylcyclohexanone and Ethyl Pyruvate Using Ferric Chloride Hexahydrate as Catalyst.

• UCLA Chemistry. (n.d.). Illustrated Glossary of Organic Chemistry - Nucleophilic addition reaction. [Link]

• BenchChem. (2025). An In-depth Technical Guide to Ethyl 4-(2-chlorophenyl)

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A Comparative Guide to the Analytical Characterization of Ethyl 3-(4-chlorophenyl)-2-oxopropanoate

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical research and development, the precise characterization of novel chemical entities is paramount. Ethyl 3-(4-chlorophenyl)-2-oxopropanoate, an α-keto ester, represents a class of compounds with significant interest due to their synthetic versatility and potential biological activity. This guide provides an in-depth comparison of analytical techniques for the characterization of this molecule, with a primary focus on Gas Chromatography-Mass Spectrometry (GC-MS) and its fragmentation patterns. We will also explore alternative and complementary methods such as High-Performance Liquid Chromatography (HPLC) and Nuclear Magnetic Resonance (NMR) spectroscopy, offering a comprehensive perspective for selecting the optimal analytical strategy.

The Challenge of Analyzing α-Keto Esters

α-keto esters like ethyl 3-(4-chlorophenyl)-2-oxopropanoate can present analytical challenges due to their polarity and potential for thermal lability. Direct GC-MS analysis is often the method of choice for volatile and semi-volatile compounds, but the inherent properties of this molecule necessitate careful consideration of the analytical approach.

In-Depth Analysis by Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS stands as a powerhouse for the separation and identification of volatile and semi-volatile compounds. Its high chromatographic resolution combined with the structural information from mass spectrometry makes it an invaluable tool.

Proposed GC-MS Fragmentation Pattern of Ethyl 3-(4-chlorophenyl)-2-oxopropanoate

The primary fragmentation pathways for aromatic ketones involve α-cleavage, where the bond adjacent to the carbonyl group is broken.[1] For esters, common fragmentations include the loss of the alkoxy group and McLafferty rearrangements if a γ-hydrogen is present.[2]

Here, we propose a fragmentation pathway for ethyl 3-(4-chlorophenyl)-2-oxopropanoate:

Caption: Proposed GC-MS fragmentation pathway for Ethyl 3-(4-chlorophenyl)-2-oxopropanoate.

Key Proposed Fragments:

m/z (mass-to-charge ratio)	Proposed Fragment Ion	Fragmentation Pathway
228/230	[C11H11ClO3]•+	Molecular Ion ([M]•+)
183/185	[C9H6ClO2]•+	Loss of the ethoxy radical (•OCH2CH3) from the ester group.
155/157	[C8H6ClO]•+	Loss of the entire ethoxycarbonyl radical (•COOCH2CH3).
125/127	[C7H6Cl]•+	α-cleavage between the two carbonyl groups, yielding the chlorobenzyl cation.
111/113	[C6H4Cl]•+	Loss of a methylene group from the chlorobenzyl fragment.
45	[C2H5O]•+	α-cleavage leading to the ethoxy cation.

Experimental Protocol for GC-MS Analysis

For the analysis of a semi-volatile compound like ethyl 3-(4-chlorophenyl)-2-oxopropanoate, the following GC-MS parameters can be considered as a starting point.

1. Sample Preparation:

• Dissolve a known amount of the sample in a suitable volatile solvent (e.g., dichloromethane or ethyl acetate) to a concentration of approximately 1 mg/mL.

• For trace analysis, derivatization may be necessary to improve volatility and thermal stability.[3]

2. GC-MS Instrumentation:

• Gas Chromatograph: Agilent 7890B or equivalent.

• Mass Spectrometer: Agilent 5977A MSD or equivalent.

3. GC Conditions:

• Column: HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent non-polar column.

• Inlet Temperature: 280 °C.

• Injection Volume: 1 µL (splitless mode).

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Oven Temperature Program:

  • Initial temperature: 100 °C, hold for 2 minutes.

  • Ramp to 280 °C at 15 °C/min.

  • Hold at 280 °C for 10 minutes.

4. MS Conditions:

• Ionization Mode: Electron Ionization (EI).

• Ionization Energy: 70 eV.

• Source Temperature: 230 °C.

• Quadrupole Temperature: 150 °C.

• Mass Range: m/z 40-400.

Comparative Analysis of Analytical Techniques

While GC-MS is a powerful tool, a comprehensive understanding of a compound often requires a multi-technique approach. Below is a comparison of GC-MS with HPLC-UV and NMR spectroscopy for the analysis of ethyl 3-(4-chlorophenyl)-2-oxopropanoate.

Feature	GC-MS	HPLC-UV	NMR Spectroscopy
Principle	Separation based on volatility and polarity, followed by mass-based detection.	Separation based on partitioning between a mobile and stationary phase, with UV absorbance detection.	Absorption of radiofrequency waves by atomic nuclei in a magnetic field.
Sample Requirements	Volatile or semi-volatile, thermally stable (or derivatized).	Soluble in the mobile phase.	Soluble in a suitable deuterated solvent.
Information Provided	Molecular weight and fragmentation pattern for structural elucidation.	Retention time for identification (with a standard) and quantitative data based on UV absorbance.	Detailed structural information, including connectivity and stereochemistry. Quantitative information is also possible.
Sensitivity	High (ppb to ppt range).	Moderate (ppm to ppb range), dependent on the chromophore.	Lower sensitivity, typically requires mg quantities.
Strengths	Excellent for identifying unknown volatile components in a mixture. Provides a unique "fingerprint" mass spectrum.	Versatile for a wide range of compounds, including non-volatile and thermally labile ones. Robust for routine quantitative analysis.[4][5]	Unparalleled for de novo structure elucidation. Non-destructive.[6][7][8][9][10]
Limitations	Not suitable for non-volatile or thermally unstable compounds without derivatization.	Co-elution can be an issue. Less definitive for structural identification without a mass spectrometer.	Lower throughput. More complex data interpretation.

In-Depth Look at Alternative Techniques

High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

HPLC is a cornerstone of pharmaceutical analysis due to its versatility and robustness. For α-keto esters, which possess a UV-active chromophore in the aromatic ring, HPLC-UV is a viable quantitative technique.

Experimental Protocol for HPLC-UV Analysis:

1. Sample Preparation:

• Dissolve a precise amount of the sample in the mobile phase to a known concentration.

2. HPLC Instrumentation:

• HPLC System: Agilent 1260 Infinity II or equivalent.

• Detector: Diode Array Detector (DAD) or Variable Wavelength Detector (VWD).

3. HPLC Conditions:

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase: A gradient of acetonitrile and water (both with 0.1% formic acid) is a common starting point.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection Wavelength: Monitor at the λmax of the compound (e.g., around 254 nm).

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the gold standard for the unambiguous determination of molecular structure. Both ¹H and ¹³C NMR would provide definitive information about the connectivity of atoms in ethyl 3-(4-chlorophenyl)-2-oxopropanoate.

Experimental Protocol for NMR Analysis:

1. Sample Preparation:

• Dissolve 5-10 mg of the sample in approximately 0.7 mL of a deuterated solvent (e.g., CDCl₃) in an NMR tube.

2. NMR Instrumentation:

• Spectrometer: Bruker Avance III 400 MHz or equivalent.

3. NMR Acquisition:

• Acquire ¹H and ¹³C spectra.

• 2D NMR experiments (e.g., COSY, HSQC, HMBC) can be performed for complete structural assignment.

Choosing the Right Analytical Tool: A Scientist's Perspective

The selection of an analytical technique is not a one-size-fits-all decision. It is dictated by the specific research question.

• For structural confirmation and identification of unknown impurities: GC-MS is often the first choice, provided the analytes are amenable to this technique. The fragmentation pattern provides a wealth of structural information.

• For routine quality control and quantitative analysis: HPLC-UV is typically the workhorse. Its robustness, ease of use, and suitability for a wide range of compounds make it ideal for high-throughput environments.

• For unambiguous structure elucidation of a novel compound: NMR spectroscopy is indispensable. It provides the most detailed structural information, which is critical in drug discovery and development.

In many research scenarios, a combination of these techniques is employed to gain a comprehensive understanding of the compound of interest. For instance, HPLC can be used to isolate impurities, which are then characterized by MS and NMR.

Conclusion

The analytical characterization of ethyl 3-(4-chlorophenyl)-2-oxopropanoate requires a thoughtful selection of techniques. GC-MS provides valuable information on the molecule's fragmentation behavior under electron ionization, aiding in its identification. However, for robust quantitative analysis and definitive structural elucidation, HPLC-UV and NMR spectroscopy, respectively, are powerful and often necessary complements. By understanding the strengths and limitations of each method, researchers can design an analytical strategy that ensures the accuracy and integrity of their findings, ultimately accelerating the drug development process.

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A Comparative Guide to Benchmarking Enzyme Catalytic Efficiency Using Ethyl 3-(4-chlorophenyl)-2-oxopropanoate

In the landscape of modern drug discovery and fine chemical synthesis, the quest for highly efficient and stereoselective biocatalysts is paramount. The enzymatic reduction of α-keto esters to their corresponding chiral α-hydroxy esters provides a powerful route to valuable building blocks for pharmaceuticals and other bioactive molecules. A key aspect of this endeavor is the rigorous benchmarking of enzyme performance to identify the most suitable catalyst for a given transformation. This guide provides an in-depth comparison of enzyme catalytic efficiency using Ethyl 3-(4-chlorophenyl)-2-oxopropanoate as a representative benchmark substrate. While direct kinetic data for this specific substrate is sparse in publicly available literature, we will draw parallels and build our analysis on the closely related and well-studied substrate, ethyl 4-chloro-3-oxobutanoate (COBE). The principles and methodologies discussed herein are directly applicable to the title compound.

The primary enzyme class for this transformation is the carbonyl reductases (CREs), also known as ketoreductases (KREDs) or alcohol dehydrogenases (ADHs).[1] These enzymes utilize a nicotinamide cofactor, typically NADPH or NADH, to catalyze the reduction of a carbonyl group to a hydroxyl group.[1] The efficiency and stereoselectivity of this reduction are critical performance indicators for a given enzyme.

The Logic of Enzyme Comparison

The comparison of enzyme efficiency fundamentally relies on the analysis of their kinetic parameters, primarily the Michaelis constant (K_m) and the catalytic constant (k_cat).

• K_m (Michaelis Constant): This parameter reflects the substrate concentration at which the reaction rate is half of the maximum velocity (V_max).[2] A lower K_m value generally indicates a higher affinity of the enzyme for the substrate.[2]

• k_cat (Catalytic Constant or Turnover Number): This represents the number of substrate molecules converted to product per enzyme molecule per unit of time when the enzyme is saturated with the substrate.[3] A higher k_cat signifies a faster conversion rate.

• k_cat/K_m (Catalytic Efficiency): This ratio is often considered the most important measure of an enzyme's efficiency as it accounts for both substrate binding and catalysis.[3] It represents the second-order rate constant for the reaction at low substrate concentrations.[3]

The following diagram illustrates the logical workflow for comparing enzyme performance based on these parameters.

Caption: Logical workflow for comparing enzyme performance.

Comparative Data for Carbonyl Reductases

The following table summarizes kinetic data for a carbonyl reductase from Candida glabrata (CgCR) with ethyl 4-chloro-3-oxobutanoate (COBE) as a substrate. This serves as a valuable benchmark for evaluating other carbonyl reductases for the reduction of similar α-keto esters like Ethyl 3-(4-chlorophenyl)-2-oxopropanoate.

Enzyme	Source Organism	Substrate	K_m (mM)	k_cat (s⁻¹)	k_cat/K_m (s⁻¹mM⁻¹)	Reference
CgCR	Candida glabrata	Ethyl 4-chloro-3-oxobutanoate (COBE)	20.9	56.1	2.68	[4]

• Carbonyl Reductase from Streptomyces coelicolor (ScCR1): Protein engineering efforts have significantly improved the catalytic efficiency and stability of this enzyme for the synthesis of ethyl-(S)-4-chloro-3-hydroxybutyrate.[5]

• Carbonyl Reductase from Burkholderia gladioli (BgADH3): This enzyme has shown high activity and stereoselectivity in the asymmetric reduction of COBE to (R)-CHBE.[6]

• Carbonyl Reductase from Candida magnoliae (CMCR): This enzyme is noted for its anti-Prelog enantioselectivity, offering a complementary catalytic profile to many other reductases.[7]

These examples underscore the diversity of carbonyl reductases and the importance of screening a range of enzymes to find the optimal catalyst for a specific substrate and desired stereochemical outcome.

Experimental Protocol: Benchmarking Carbonyl Reductase Activity

This protocol details a robust method for determining the kinetic parameters of a carbonyl reductase using a spectrophotometric assay that monitors the consumption of NADPH.

Principle: The enzymatic reduction of the keto group in Ethyl 3-(4-chlorophenyl)-2-oxopropanoate is coupled to the oxidation of NADPH to NADP⁺. The decrease in absorbance at 340 nm, characteristic of NADPH, is monitored over time to determine the reaction rate.

Materials:

• Purified carbonyl reductase enzyme

• Ethyl 3-(4-chlorophenyl)-2-oxopropanoate (substrate)

• NADPH (cofactor)

• Potassium phosphate buffer (100 mM, pH 7.0)

• DMSO (for dissolving the substrate)

• UV-Vis spectrophotometer with temperature control

• 96-well UV-transparent microplates or quartz cuvettes

Experimental Workflow Diagram:

Caption: Experimental workflow for kinetic analysis.

Step-by-Step Protocol:

• Reagent Preparation:

  • Prepare a 100 mM potassium phosphate buffer and adjust the pH to 7.0.

  • Prepare a stock solution of Ethyl 3-(4-chlorophenyl)-2-oxopropanoate in DMSO. The final concentration of DMSO in the assay should be kept low (e.g., <1%) to avoid enzyme inhibition.

  • Prepare a fresh stock solution of NADPH in the phosphate buffer.

  • Prepare serial dilutions of the purified enzyme in the phosphate buffer.

• Assay Setup:

  • In a 96-well UV-transparent microplate, add the phosphate buffer, NADPH solution, and varying concentrations of the substrate stock solution to different wells.

  • Include control wells without the enzyme (to measure the non-enzymatic reduction of the substrate) and without the substrate (to measure the background decomposition of NADPH).

  • Pre-incubate the plate at the desired temperature (e.g., 30 °C) for 5 minutes in the spectrophotometer.

• Reaction Initiation and Measurement:

  • Initiate the reaction by adding a fixed amount of the enzyme solution to each well.

  • Immediately start monitoring the decrease in absorbance at 340 nm at regular intervals (e.g., every 15-30 seconds) for a total of 5-10 minutes.

• Data Analysis:

  • Calculate the initial reaction rate (v₀) for each substrate concentration from the linear portion of the absorbance vs. time plot. The rate is proportional to the change in absorbance per unit time (ΔAbs/min).

  • Convert the rate from ΔAbs/min to µmol/min using the Beer-Lambert law (A = εbc), where ε is the molar extinction coefficient of NADPH at 340 nm (6220 M⁻¹cm⁻¹).

  • Plot the initial reaction rate (v₀) against the substrate concentration ([S]).

  • Fit the data to the Michaelis-Menten equation using non-linear regression analysis to determine the K_m and V_max values.[4]

  • Calculate k_cat by dividing V_max by the total enzyme concentration in the assay.

  • Calculate the catalytic efficiency (k_cat/K_m).

Conclusion

The systematic benchmarking of enzyme catalytic efficiency is a cornerstone of modern biocatalysis research and development. By employing standardized substrates like Ethyl 3-(4-chlorophenyl)-2-oxopropanoate and its analogs, and by meticulously determining key kinetic parameters, researchers can make informed decisions about the selection and engineering of enzymes for specific applications. The protocol and comparative insights provided in this guide offer a robust framework for such evaluations, ultimately accelerating the development of efficient and sustainable biocatalytic processes.

References

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A Comparative Guide to the Spectroscopic Validation of Ethyl 3-(4-chlorophenyl)-2-oxopropanoate Reaction Intermediates

For researchers and professionals in drug development, the synthesis of novel organic compounds is a process where precision and certainty are paramount. The successful synthesis of a target molecule like Ethyl 3-(4-chlorophenyl)-2-oxopropanoate, an α-keto ester with potential applications in medicinal chemistry, hinges not just on the final product yield but on the rigorous confirmation of each step along the reaction pathway. Validating the structure of reaction intermediates is a critical quality control measure that prevents the propagation of errors, saves valuable resources, and ensures the mechanistic integrity of the synthesis.

This guide provides an in-depth comparison of key spectroscopic techniques—Nuclear Magnetic Resonance (NMR), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS)—for the validation of a key intermediate in a plausible synthesis of Ethyl 3-(4-chlorophenyl)-2-oxopropanoate. We will explore the causality behind experimental choices and present self-validating protocols designed for the modern research environment.

The Synthetic Pathway: A Plausible Route

A common and effective method for synthesizing α-keto esters involves the oxidation of a precursor β-keto ester. Here, we propose a two-step synthesis starting with a Claisen condensation to form the key intermediate, Ethyl 3-(4-chlorophenyl)-3-oxopropanoate , followed by its oxidation to the final product.

Caption: Proposed two-step synthesis of Ethyl 3-(4-chlorophenyl)-2-oxopropanoate.

The validation of the β-keto ester intermediate is crucial. Its confirmation provides the green light for committing the material to the subsequent, often more complex, oxidation step. Failure to do so could result in wasted reagents and difficult-to-separate impurities in the final product.

A Comparative Overview of Spectroscopic Techniques

Spectroscopic methods are indispensable tools for elucidating reaction mechanisms and confirming molecular structures.[1] Each technique offers a unique window into the molecular world, and their combined application provides a comprehensive and robust validation strategy.

Technique	Core Principle	Strengths for This Synthesis	Limitations
NMR Spectroscopy	Measures the magnetic properties of atomic nuclei (¹H, ¹³C).	Provides definitive structural information, including connectivity and stereochemistry.[2][3] Excellent for identifying and quantifying keto-enol tautomers in the β-keto ester intermediate.[4][5][6]	Relatively low sensitivity; requires higher sample concentrations (mg scale).[7] Can be complex to interpret in crude reaction mixtures.
IR Spectroscopy	Measures the absorption of infrared radiation by molecular vibrations.	Fast, simple, and excellent for tracking the appearance/disappearance of key functional groups (e.g., C=O stretches).[][9][10]	Provides limited structural information; many signals can overlap in the "fingerprint region".
Mass Spectrometry	Measures the mass-to-charge ratio (m/z) of ionized molecules.	Extremely high sensitivity for detecting low-abundance species and confirming molecular weight.[11][12] Ideal for identifying transient intermediates and byproducts.[2]	Provides no direct information on functional group connectivity; can be destructive.

Deep Dive: Protocols and Data Interpretation

Nuclear Magnetic Resonance (NMR) Spectroscopy

Rationale: For the validation of the β-keto ester intermediate, NMR is the gold standard. It not only confirms the carbon skeleton but also provides quantitative insight into the keto-enol tautomerism, a characteristic equilibrium for 1,3-dicarbonyl compounds.[5][13] The interconversion between these forms is often slow on the NMR timescale, allowing for the distinct observation of both species.[4]

Experimental Protocol: Reaction Monitoring

• Sample Extraction: Withdraw a small aliquot (e.g., 0.1-0.2 mL) from the reaction mixture.

• Quenching/Workup (Mini): If the reaction is under harsh conditions (e.g., strong base), perform a mini-workup in a vial. Add the aliquot to 1 mL of a suitable solvent (e.g., ethyl acetate) and wash with a small amount of dilute acid and then brine. Dry the organic layer with a small amount of anhydrous MgSO₄.

• Filtration and Concentration: Filter the solution through a small plug of cotton or glass wool in a Pasteur pipette to remove particulates, which is critical for good spectral resolution.[14] Concentrate the filtrate under reduced pressure or a stream of nitrogen.

• Sample Preparation: Dissolve the crude residue (typically 5-25 mg for ¹H NMR) in ~0.6-0.7 mL of a suitable deuterated solvent (e.g., CDCl₃) in a clean NMR tube.[7][15] CDCl₃ is often a good first choice for routine organic compound analysis.[16]

• Acquisition: Acquire ¹H and ¹³C NMR spectra.

Expected Data for Intermediate: Ethyl 3-(4-chlorophenyl)-3-oxopropanoate

This intermediate exists as a mixture of keto and enol forms. The ¹H NMR spectrum will show distinct signals for each tautomer.

Compound/Tautomer	Proton Assignment	Expected ¹H Chemical Shift (δ, ppm)	Multiplicity
Keto Form	Ethyl -CH₃	~1.3	Triplet (t)
Methylene (-CH₂-)	~4.0	Singlet (s)
Ethyl -CH₂-	~4.2	Quartet (q)
Aromatic (Ar-H)	~7.5-7.9	Two Doublets (d)
Enol Form	Ethyl -CH₃	~1.2	Triplet (t)
Vinyl (=CH-)	~5.9	Singlet (s)
Ethyl -CH₂-	~4.1	Quartet (q)
Aromatic (Ar-H)	~7.4-7.8	Two Doublets (d)
Enolic (-OH)	~12.5 (broad)	Singlet (s)

Note: The ratio of keto to enol can be determined by integrating the distinct signals (e.g., the keto methylene singlet vs. the enol vinyl singlet).[17]

Infrared (IR) Spectroscopy

Rationale: IR spectroscopy is a rapid and effective technique for monitoring the progress of the reaction by observing changes in key functional groups. The carbonyl (C=O) stretch is particularly informative due to its strong intensity and sensitivity to its electronic environment.[9][18]

Experimental Protocol (Attenuated Total Reflectance - ATR)

• Sample Preparation: Withdraw a single drop of the reaction mixture and apply it directly to the ATR crystal. Alternatively, use the concentrated residue from the NMR sample preparation.

• Acquisition: Record the spectrum.

• Cleaning: Thoroughly clean the ATR crystal with an appropriate solvent (e.g., isopropanol or acetone) and a soft lab wipe.

Expected Data: Tracking Functional Group Transformation

Compound	Functional Group	Expected Wavenumber (cm⁻¹)	Significance
Methyl 4-chlorobenzoate (SM)	Ester C=O	~1720	Disappearance indicates consumption of starting material.
Ethyl 3-(4-chlorophenyl)-3-oxopropanoate (Intermediate)	Ketone C=O (conjugated)	~1685	Appearance confirms formation of the β-keto group.
Ester C=O	~1735[10][19]	A distinct ester carbonyl signal should be present.
Ethyl 3-(4-chlorophenyl)-2-oxopropanoate (Product)	α-Keto C=O	~1730	Shift in carbonyl region indicates oxidation.
Ester C=O	~1740[20]	Ester group remains.

The key diagnostic for the formation of the intermediate is the appearance of a new carbonyl peak around 1685 cm⁻¹ corresponding to the conjugated ketone, alongside the persistent ester peak.

Mass Spectrometry (MS)

Rationale: MS is unparalleled in its ability to confirm the molecular weight of the intermediate and detect any potential byproducts, even at trace levels.[2][11] Electrospray Ionization (ESI) is a soft ionization technique well-suited for directly analyzing aliquots from the reaction mixture, often by detecting charged intermediates.[11][12]

Experimental Protocol (Direct Infusion ESI-MS)

• Sample Preparation: Take a small aliquot of the reaction mixture and dilute it significantly (e.g., 10 µL in 1 mL) with a suitable solvent like methanol or acetonitrile.

• Analysis: Infuse the diluted sample directly into the ESI source of the mass spectrometer.

• Data Acquisition: Acquire the mass spectrum in both positive and negative ion modes to maximize the chances of observing the desired species.

Expected Data for Key Species

The molecular weight of the intermediate, Ethyl 3-(4-chlorophenyl)-3-oxopropanoate (C₁₁H₁₁ClO₃), is 226.65 g/mol .

Compound	Ion Adduct	Calculated m/z
Ethyl 3-(4-chlorophenyl)-3-oxopropanoate	[M+H]⁺	227.047
[M+Na]⁺	249.029
[M-H]⁻	225.032

The characteristic isotopic pattern of chlorine (³⁵Cl:³⁷Cl ratio of ~3:1) will result in a signal at m/z and another at m/z+2, providing definitive evidence for the presence of a chlorine atom.

Integrated Spectroscopic Workflow

A robust validation strategy does not rely on a single technique but integrates the strengths of each. The following workflow ensures a comprehensive understanding of the reaction's progress and the intermediate's identity.

Caption: Integrated workflow for spectroscopic validation of reaction intermediates.

Conclusion

The spectroscopic validation of reaction intermediates is not merely a procedural step but a cornerstone of rigorous scientific practice in chemical synthesis and drug development. By employing a multi-faceted approach—using IR for rapid functional group tracking, MS for sensitive molecular weight confirmation, and NMR for unambiguous structural elucidation—researchers can proceed with confidence. This integrated strategy ensures that the synthesis of complex molecules like Ethyl 3-(4-chlorophenyl)-2-oxopropanoate is built on a foundation of verified, high-quality intermediates, ultimately leading to a more efficient and reliable development pipeline.

References

• Eberlin, M. N. (2021). Identifying reactive intermediates by mass spectrometry. Chemical Society Reviews. [Link]

• Shochem. (2025). How are intermediates identified in a reaction mixture? Shochem Blog. [Link]

• OpenStax. (2023). 12.8 Infrared Spectra of Some Common Functional Groups. Organic Chemistry. [Link]

• Chemistry LibreTexts. (2024). 12.8: Infrared Spectra of Some Common Functional Groups. Chemistry LibreTexts. [Link]

• Roithová, J. (2021). Identifying reactive intermediates by mass spectrometry. RSC Publishing. [Link]

• Grubbs, R. H. (2009). Sniffing out early reaction intermediates. PNAS. [Link]

• Unknown Author. (n.d.). Carbonyl - compounds - IR - spectroscopy. Source not specified. [Link]

• Arizona State University. (n.d.). EXPERIMENT 3 – Keto-Enol Equilibrium Using NMR. ASU Core Research Facilities. [Link]

• Truman State University. (2015). Keto-Enol Tautomerism. Truman ChemLab. [Link]

• Zhang, Q., et al. (2024). An NMR study on the keto-enol tautomerism of 1,3-dicarbonyl drug precursors. PubMed. [Link]

• DiVerdi, J. A. (n.d.). EXPERIMENT 42 - NMR Determination of Keto-Enol Equilibrium Constants. Colorado State University. [Link]

• Ashenhurst, J. (2016). Infrared (IR) Spectroscopy: A Quick Primer On Interpreting Spectra. Master Organic Chemistry. [Link]

• University of Colorado Boulder. (n.d.). IR Spectroscopy Tutorial: Esters. Organic Chemistry at CU Boulder. [Link]

• Reddit. (2021). What are the best practices for sample preparation for NMR analysis? r/OrganicChemistry. [Link]

• New Drug Approvals. (2015). organic synthesis. New Drug Approvals. [Link]

• PrepChem. (n.d.). Synthesis of ethyl 3-[(4-chlorophenyl)amino]-2-chloro-3-oxopropanoate. PrepChem.com. [Link]

• PubChem. (n.d.). Ethyl 3-(4-chlorophenyl)propanoate. National Center for Biotechnology Information. [Link]

• Organomation. (n.d.). NMR Sample Preparation: The Complete Guide. Organomation. [Link]

• ResearchGate. (n.d.). Spectroscopic Methods for Studying Reaction Mechanisms. ResearchGate. [Link]

• Numaferm. (n.d.). NMR sample preparation guidelines. Numaferm. [Link]

• PubChem. (n.d.). Ethyl 3-(4-chlorophenyl)-3-oxopropanoate. National Center for Biotechnology Information. [Link]

• ALWSCI. (2025). How To Prepare And Run An NMR Sample. ALWSCI Blog. [Link]

• Organic Chemistry Portal. (n.d.). Spectroscopic Studies of the Chan-Lam Amination: A Mechanism-Inspired Solution to Boronic Ester Reactivity. Organic Chemistry Portal. [Link]

• Iowa State University. (n.d.). NMR Sample Preparation. Chemical Instrumentation Facility. [Link]

• PubMed. (2024). Reaction Discovery Using Spectroscopic Insights from an Enzymatic C-H Amination Intermediate. National Center for Biotechnology Information. [Link]

• NextSDS. (n.d.). ETHYL 3-(4-CHLOROPHENYL)-2-OXOPROPANOATE — Chemical Substance Information. NextSDS. [Link]

• MDPI. (2025). Synthesis of Ethyl (S)-3-(1-Methyl-2-Oxo-Cyclohexyl)-2-Oxopropanoate Through Stereoselective Michael Addition. MDPI. [Link]

• ResearchGate. (n.d.). 1 H NMR (300 MHz) spectrum of ethyl 3-(4-chlorophenyl)-1- cyano-2-(4-methoxybenzoyl)cyclopropane carboxylate (3j and 4j). ResearchGate. [Link]

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A Technical Guide to the Comparative Utility of Ethyl and Methyl 3-(4-chlorophenyl)-2-oxopropanoate in Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

In the realm of synthetic organic chemistry, the judicious selection of reagents is paramount to the success of a synthetic campaign. The seemingly subtle difference between an ethyl and a methyl ester can exert a significant influence on reaction kinetics, yields, and purification strategies. This guide provides an in-depth technical comparison of ethyl 3-(4-chlorophenyl)-2-oxopropanoate and its methyl ester analog, two important β-keto ester building blocks. By examining their synthesis, reactivity, and practical handling, this document aims to equip researchers with the insights necessary to make informed decisions in their synthetic endeavors.

I. Physicochemical Properties: A Comparative Overview

The fundamental difference in the alkyl chain of the ester functionality gives rise to distinct physical properties that can impact their application in the laboratory.

Property	Ethyl 3-(4-chlorophenyl)-2-oxopropanoate	Methyl 3-(4-chlorophenyl)-2-oxopropanoate
Molecular Formula	C₁₁H₁₁ClO₃	C₁₀H₉ClO₃
Molecular Weight	226.65 g/mol	212.62 g/mol
Boiling Point	Higher (estimated)	Lower (estimated)
Solubility	Generally soluble in common organic solvents	Generally soluble in common organic solvents
Hydrolytic Stability	More stable	Less stable[1]

The higher boiling point of the ethyl ester can be advantageous in reactions requiring elevated temperatures, as it can reduce solvent loss. Conversely, the lower boiling point of the methyl ester may facilitate its removal during workup and purification. A notable difference lies in their hydrolytic stability. Generally, ethyl esters hydrolyze at a slower rate than their methyl counterparts due to the slightly greater steric hindrance and electron-donating effect of the ethyl group, which makes the carbonyl carbon less electrophilic.[1]

II. Synthesis via Claisen Condensation: A Mechanistic Perspective

The most common and efficient method for the synthesis of these β-keto esters is the Claisen condensation. This reaction involves the base-mediated self-condensation of an ester to form a β-keto ester.[2][3]

Figure 1: General workflow for the Claisen condensation.

Experimental Protocol: Representative Synthesis of Ethyl 3-(4-chlorophenyl)-2-oxopropanoate

Materials:

• Ethyl (4-chlorophenyl)acetate

• Sodium ethoxide

• Anhydrous ethanol

• Anhydrous diethyl ether

• Dilute hydrochloric acid

• Saturated sodium chloride solution (brine)

• Anhydrous magnesium sulfate

Procedure:

• A solution of sodium ethoxide in anhydrous ethanol is prepared in a flame-dried, three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet.

• Ethyl (4-chlorophenyl)acetate is added dropwise to the stirred sodium ethoxide solution at a controlled temperature.

• The reaction mixture is then heated to reflux for several hours to drive the condensation to completion. The progress of the reaction is monitored by thin-layer chromatography (TLC).

• Upon completion, the reaction mixture is cooled to room temperature and then acidified with dilute hydrochloric acid.

• The product is extracted with diethyl ether. The combined organic extracts are washed with water and brine, then dried over anhydrous magnesium sulfate.

• The solvent is removed under reduced pressure, and the crude product is purified by vacuum distillation or column chromatography.

Causality in Experimental Choices:

• Choice of Base: The use of sodium ethoxide is critical when synthesizing the ethyl ester to prevent transesterification, a side reaction that would occur with a different alkoxide base.[4] Similarly, sodium methoxide would be used for the synthesis of the methyl ester.

• Anhydrous Conditions: The Claisen condensation is highly sensitive to moisture, as water will react with the strong base and hydrolyze the ester starting material, leading to significantly lower yields.

• Stoichiometric Base: A full equivalent of the base is required to drive the reaction to completion by deprotonating the resulting β-keto ester, which is more acidic than the starting ester. This deprotonation of the product shifts the equilibrium to the product side.[5]

III. Comparative Reactivity in Key Organic Transformations

The choice between the ethyl and methyl ester can have a discernible impact on the outcome of subsequent reactions.

A. Knoevenagel Condensation

The Knoevenagel condensation is a nucleophilic addition of an active hydrogen compound to a carbonyl group, followed by dehydration, to form a C=C bond.[6][7] Both ethyl and methyl 3-(4-chlorophenyl)-2-oxopropanoate can serve as the active methylene component in this reaction.

Figure 2: General pathway of the Knoevenagel condensation.

Comparative Insights:

While direct comparative data for the two esters in this specific reaction is scarce, we can infer performance differences based on general principles. The methyl ester, being less sterically hindered, may exhibit a slightly faster reaction rate.[4] However, the difference is often marginal and can be influenced by the specific reaction conditions and the nature of the aldehyde. In a study on the Knoevenagel condensation of various aromatic aldehydes with ethyl 4-chloro-3-oxobutanoate, a related β-keto ester, good to excellent yields (44-84%) were obtained.[8] A similar range of yields can be expected for both the ethyl and methyl esters of 3-(4-chlorophenyl)-2-oxopropanoate.

B. Asymmetric Reduction of the Ketone

The enantioselective reduction of the β-keto group to a chiral β-hydroxy ester is a crucial transformation in the synthesis of many pharmaceutical intermediates.[9]

Comparative Data for Analogous Systems:

Catalyst System	Substrate	Product Configuration	Yield (%)	Enantiomeric Excess (ee, %)
Ru(II)-BINAP	Methyl 3-oxobutanoate	(R)	92-96	97-98
Baker's Yeast	Ethyl 3-oxobutanoate	(S)	59-76	85

Data adapted from analogous systems and intended for illustrative purposes.[9]

Discussion:

The choice of the ester group can influence the stereochemical outcome of the reduction, particularly in biocatalytic systems where the enzyme's active site may show a preference for one ester over the other. In chemocatalysis, the differences are often less pronounced. The primary consideration for the synthetic chemist is often the availability and cost of the chiral catalyst and the desired enantiomer of the product. Both esters are viable substrates for a range of reducing agents, including chemical catalysts like those based on ruthenium and rhodium, as well as biocatalysts such as baker's yeast.

IV. Applications in Drug Development

β-Keto esters are versatile intermediates in the synthesis of a wide array of heterocyclic compounds that form the core of many pharmaceuticals.[10][11][12][13] The 3-(4-chlorophenyl)-2-oxopropanoate scaffold, in particular, can be a precursor to various biologically active molecules. For instance, the dicarbonyl functionality is ideal for the synthesis of pyrazoles, pyrimidines, and other heterocyclic systems.[14]

The choice between the ethyl and methyl ester in a drug development campaign may be influenced by factors such as:

• Scalability: The physical properties of the ethyl ester, such as its higher boiling point, might be more amenable to large-scale production.

• Purification: The lower boiling point of the methyl ester can be advantageous for purification by distillation on a smaller scale.

• Downstream Reactivity: In a multi-step synthesis, the differential reactivity of the two esters in subsequent steps might be exploited to achieve a desired transformation.

V. Conclusion

Both ethyl and methyl 3-(4-chlorophenyl)-2-oxopropanoate are valuable and versatile intermediates in organic synthesis. The choice between them is not always straightforward and depends on the specific requirements of the reaction and the overall synthetic strategy.

• The methyl ester may offer slightly faster reaction rates in some cases due to reduced steric hindrance and is often easier to remove during purification.

• The ethyl ester provides greater hydrolytic stability and a higher boiling point, which can be beneficial for reactions conducted at elevated temperatures and for large-scale operations.

Ultimately, the optimal choice will be determined by a careful consideration of the reaction conditions, the desired product, and the practical aspects of the synthetic process. This guide provides the foundational knowledge and comparative insights to aid researchers in making that critical decision.

VI. References

• Hydrolysis, polarity, and conformational impact of C-terminal partially fluorinated ethyl esters in peptide models. PMC. Available from: [Link]

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Safe Disposal of Ethyl 3-(4-chlorophenyl)-2-oxopropanoate

This document provides essential safety and logistical guidance for the proper disposal of Ethyl 3-(4-chlorophenyl)-2-oxopropanoate. As a chlorinated organic compound and a reactive ketoester, this substance requires meticulous handling and adherence to specific disposal protocols to ensure the safety of laboratory personnel and protect the environment. This guide is designed for researchers, scientists, and drug development professionals, offering a framework built on expertise, safety, and regulatory compliance.

Core Hazard Assessment and Mitigation

Understanding the intrinsic hazards of Ethyl 3-(4-chlorophenyl)-2-oxopropanoate is the foundation of its safe management. The molecule's structure—containing a halogenated aromatic ring and an alpha-ketoester group—dictates its toxicological profile and the necessary precautions.

Based on available safety data, the compound is classified with several hazards.[1][2][3] It is harmful if swallowed, causes skin irritation, and leads to serious eye irritation.[1][2] Furthermore, it may cause respiratory irritation, necessitating handling in a well-ventilated area.[1][2]

Table 1: GHS Hazard Summary for Ethyl 3-(4-chlorophenyl)-2-oxopropanoate

Hazard Class	GHS Category	Hazard Statement
Acute Toxicity, Oral	Category 4	H302: Harmful if swallowed[1][3]
Skin Corrosion/Irritation	Category 2	H315: Causes skin irritation[1][3]
Serious Eye Damage/Irritation	Category 2A	H319: Causes serious eye irritation[1][3]
Specific Target Organ Toxicity	Category 3	H335: May cause respiratory irritation[1]

Causality of Hazards:

• Chlorinated Organic Nature: The presence of a carbon-halogen bond places this compound in a category of substances with potential for environmental persistence and specific regulatory oversight under frameworks like the Resource Conservation and Recovery Act (RCRA).[4][5] Improper disposal can lead to the formation of toxic and persistent byproducts in the environment.

• Reactivity: The ester functional group is susceptible to hydrolysis, especially under basic or acidic conditions. While this reactivity can be exploited for controlled degradation, it also means the compound is incompatible with strong acids, bases, and oxidizing/reducing agents.[1]

Mandatory Personal Protective Equipment (PPE)

A multi-layered PPE strategy is crucial to prevent exposure via inhalation, skin contact, or eye contact.[6][7]

Table 2: Required PPE for Handling and Disposal

PPE Category	Specification	Rationale for Use
Hand Protection	Double-gloving with nitrile gloves. For spills or extended contact, use heavier-duty gloves like Butyl or Viton™.[6][8]	Provides a robust barrier against skin contact and absorption.[8] Nitrile offers good initial protection, while Butyl rubber provides superior resistance to chlorinated solvents for extended handling.
Eye Protection	Chemical splash goggles conforming to EN 166 (EU) or NIOSH (US) standards.[9][10]	Protects against accidental splashes of the liquid, which can cause serious eye irritation.[1][10]
Body Protection	A fully-buttoned, long-sleeved laboratory coat.[8]	Prevents contamination of personal clothing and minimizes skin exposure.
Respiratory Protection	Handle exclusively within a certified chemical fume hood.[8] If a fume hood is unavailable or there's a risk of aerosolization, a NIOSH-approved respirator is required.[10]	Prevents the inhalation of vapors, which may cause respiratory tract irritation.[1][2]

Disposal Workflow: A Step-by-Step Guide

The proper disposal of Ethyl 3-(4-chlorophenyl)-2-oxopropanoate is a multi-step process that prioritizes waste segregation and compliance with hazardous waste regulations. Never discharge this chemical directly into the sanitary sewer or dispose of it as regular trash.[9][11]

Below is a decision-making workflow to guide the disposal process.

Caption: Disposal Decision Workflow for Ethyl 3-(4-chlorophenyl)-2-oxopropanoate.

In-Lab Neutralization via Base-Catalyzed Hydrolysis (Small Scale)

For small quantities (typically <100 g) of waste generated from a quenched reaction, chemical neutralization can be a viable first step to degrade the compound. The ester can be hydrolyzed to the corresponding carboxylate salt and ethanol, which are generally less hazardous.

Causality: This procedure utilizes a strong base (like NaOH) to saponify the ester. The hydroxide ion acts as a nucleophile, attacking the electrophilic carbonyl carbon of the ester, leading to the cleavage of the ester bond.

Protocol:

• Work Environment: Perform this procedure in a certified chemical fume hood while wearing all mandatory PPE (Table 2).

• Preparation: Place the waste ester solution in a flask equipped with a magnetic stirrer. For every 1 part of the ester, prepare a 10% excess of a 2M sodium hydroxide (NaOH) solution.

• Reaction: Slowly add the 2M NaOH solution to the stirring ester waste. The reaction may be exothermic; use an ice bath to control the temperature if necessary.

• Completion: Allow the mixture to stir at room temperature for several hours (or overnight) to ensure the reaction goes to completion. The disappearance of the water-insoluble ester layer is an indicator of reaction progress.

• Neutralization: Once hydrolysis is complete, carefully neutralize the solution to a pH between 6 and 8 using a dilute acid (e.g., 1M HCl). Monitor the pH closely.

• Disposal: The resulting aqueous solution of sodium 3-(4-chlorophenyl)-2-oxopropanoate and ethanol may be permissible for drain disposal, BUT ONLY after consulting and receiving explicit approval from your institution's Environmental Health & Safety (EHS) department.

Disposal of Bulk Quantities and Contaminated Solids

Bulk quantities of the chemical and any materials contaminated with it (e.g., gloves, absorbent pads, empty containers) must be disposed of as hazardous waste.

Protocol:

• Segregation: Collect liquid waste in a dedicated, properly sealed, and clearly labeled container designated for "Halogenated Organic Waste".[12]

• Labeling: The label must clearly state "Hazardous Waste," list all chemical constituents including "Ethyl 3-(4-chlorophenyl)-2-oxopropanoate," and display the appropriate hazard pictograms.

• Solid Waste: Contaminated solids should be double-bagged, sealed, and placed in a designated container for solid chlorinated waste.[8]

• Container Management: Before disposing of an empty container, ensure it has been fully emptied. Do not rinse the residue into the sewer. The empty, unrinsed container must be disposed of as hazardous waste.[11][13]

• Final Disposal: All collected hazardous waste must be entrusted to a licensed waste disposal company or your institution's EHS office for final disposal, which is typically high-temperature incineration.[4][11]

Spill Management Protocol

Immediate and correct response to a spill is critical to prevent exposure and environmental contamination.

• Evacuate & Alert: Evacuate all non-essential personnel from the immediate area. Alert colleagues and your supervisor.

• Assess & Ventilate: Ensure the area is well-ventilated by working within a fume hood or opening windows if safe to do so.

• Don PPE: Wear the appropriate PPE as outlined in Table 2, including respiratory protection if vapors are significant.

• Containment: For liquid spills, contain the spill using an inert absorbent material such as vermiculite, diatomite, or a commercial chemical absorbent pad.[1][9] Do not use combustible materials like paper towels for large spills.

• Collection: Carefully collect the absorbed material using non-sparking tools and place it into a sealable, labeled container for hazardous waste disposal.[9][14]

• Decontamination: Decontaminate the spill area and any affected equipment by scrubbing with alcohol or a suitable laboratory detergent, and collect the decontamination materials as hazardous waste.[1]

• Reporting: Report the incident to your institution's EHS office.

References

• ETHYL 3-(4-CHLOROPHENYL)-2-OXOPROPANOATE — Chemical Substance Information. NextSDS. [Link]

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